An In-depth Technical Guide to 2H-Thiopyran-3(4H)-one 1,1-dioxide: Physicochemical Properties and Molecular Characteristics
For Researchers, Scientists, and Drug Development Professionals Introduction: The Versatility of a Cyclic Sulfone Building Block 2H-Thiopyran-3(4H)-one 1,1-dioxide, a heterocyclic compound featuring a six-membered ring c...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Versatility of a Cyclic Sulfone Building Block
2H-Thiopyran-3(4H)-one 1,1-dioxide, a heterocyclic compound featuring a six-membered ring containing a sulfone group and a ketone, has emerged as a valuable and versatile building block in synthetic organic chemistry.[1][2][3] Its utility is particularly noted in the construction of complex polycyclic systems and molecules of medicinal interest. The presence of the electron-withdrawing sulfone moiety significantly influences the reactivity of the adjacent carbonyl group and the overall ring conformation, making it a unique synthon for a variety of chemical transformations. This guide provides a comprehensive overview of its physicochemical properties, molecular weight, and key experimental considerations for its use in a research and development setting.
Note on Missing Experimental Data: Specific experimental values for melting point, boiling point, and pKa are not widely reported in the literature. For critical applications, experimental determination of these properties is recommended.
Molecular Structure
The structure of 2H-Thiopyran-3(4H)-one 1,1-dioxide, with its key functional groups, is depicted below. The sulfone group acts as a strong electron-withdrawing group, which enhances the acidity of the α-protons to the carbonyl group, a key feature influencing its reactivity.
Caption: Molecular structure of 2H-Thiopyran-3(4H)-one 1,1-dioxide.
Synthesis and Experimental Protocols
The synthesis of 2H-Thiopyran-3(4H)-one 1,1-dioxide is typically achieved through the oxidation of the corresponding sulfide, dihydro-2H-thiopyran-3(4H)-one. This transformation is a common and effective method for introducing the sulfone functionality.
Experimental Workflow: Oxidation of Dihydro-2H-thiopyran-3(4H)-one
This protocol is adapted from established procedures for the oxidation of similar thiopyranones.[5]
Caption: Experimental workflow for the synthesis of 2H-Thiopyran-3(4H)-one 1,1-dioxide.
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Silica gel for column chromatography (if necessary)
Standard laboratory glassware
Magnetic stirrer and stir bar
Ice bath
Procedure:
Dissolution of Starting Material: In a round-bottom flask equipped with a magnetic stir bar, dissolve dihydro-2H-thiopyran-3(4H)-one (1.0 equivalent) in dichloromethane.
Cooling: Place the flask in an ice bath and stir the solution until it reaches 0 °C.
Preparation of Oxidant Solution: In a separate flask, dissolve m-CPBA (approximately 2.2 equivalents to ensure complete oxidation to the sulfone) in dichloromethane.
Addition of Oxidant: Add the m-CPBA solution dropwise to the stirred solution of the sulfide at 0 °C. The rate of addition should be controlled to maintain the reaction temperature.
Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.
Quenching: Once the reaction is complete, quench the excess oxidant by the slow addition of a saturated aqueous solution of sodium bicarbonate. Continue stirring until gas evolution ceases.
Extraction and Washing: Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and then with brine.
Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.
Purification: If necessary, purify the crude product by column chromatography on silica gel to obtain pure 2H-Thiopyran-3(4H)-one 1,1-dioxide.
Applications in Research and Development
The unique structural features of 2H-Thiopyran-3(4H)-one 1,1-dioxide make it a valuable intermediate in the synthesis of a wide range of heterocyclic compounds.[1][2][3] The presence of the sulfone group activates the adjacent methylene protons, facilitating their participation in various carbon-carbon bond-forming reactions. This reactivity has been exploited in multicomponent reactions to generate diverse molecular scaffolds.[1][3] For drug development professionals, the cyclic sulfone motif is of particular interest as it can act as a bioisostere for other functional groups and can participate in hydrogen bonding interactions with biological targets.
Conclusion
2H-Thiopyran-3(4H)-one 1,1-dioxide is a key synthetic intermediate with a rich and versatile chemistry. This guide has provided an overview of its fundamental physicochemical properties and a detailed protocol for its synthesis. A thorough understanding of these characteristics is essential for its effective application in the design and synthesis of novel chemical entities for a range of scientific applications.
References
Palchykov, V. A., Chabanenko, R. M., Konshin, V. V., Dotsenko, V. V., Krivokolysko, S. G., Chigorina, E. A., Horak, Y. I., Lytvyn, R. Z., Vakhula, A. A., Obushak, M. D., & Mazepa, A. V. (2018). Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide – a versatile building block for the synthesis of new thiopyran-based heterocyclic systems. New Journal of Chemistry, 42(2), 1403–1412. [Link]
Pokhodylo, N. T., Tupychak, M. A., & Palchykov, V. A. (2020). Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide – a new cyclic ketomethylenic reagent for the Dimroth-type 1,2,3-triazole synthesis. Synthetic Communications, 50(12), 1835–1844. [Link]
Shevchenko, O. V., & Shishkina, S. V. (2023). Dihydro-2H-thiopyran-3(4H)-one 1,1-dioxide in gewald's chemistry. Journal of Chemistry and Technologies, 31(1), 115-125. [Link]
Palchykov, V. A., Chabanenko, R. M., Chaban, T. V., & Konshin, V. V. (2018). Multigram scale synthesis of 3,4- and 3,6-dihydro-2H-thiopyran 1,1-dioxides and features of their NMR spectral behavior. Synthetic Communications, 48(17), 2198–2205. [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11815935, Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide. PubChem. Retrieved March 26, 2026, from [Link].
An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 2H-Thiopyran-3(4H)-one 1,1-dioxide
Introduction 2H-Thiopyran-3(4H)-one 1,1-dioxide, also known as 1,1-dioxothian-3-one, is a saturated heterocyclic compound that has garnered significant interest as a versatile building block in organic synthesis. Its uti...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
2H-Thiopyran-3(4H)-one 1,1-dioxide, also known as 1,1-dioxothian-3-one, is a saturated heterocyclic compound that has garnered significant interest as a versatile building block in organic synthesis. Its utility in the construction of novel thiopyran-based heterocyclic systems makes it a valuable precursor for the development of compounds with potential biological activity.[1] The presence of both a ketone and a sulfone functional group within a six-membered ring imparts unique reactivity and stereoelectronic properties to the molecule. A thorough understanding of its structural characteristics is paramount for its effective utilization in synthetic endeavors. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the elucidation of such structural features. This technical guide provides a detailed analysis of the ¹H and ¹³C NMR chemical shifts of 2H-Thiopyran-3(4H)-one 1,1-dioxide, offering insights into the influence of its functional groups on the spectral data. While a primary reference from 1978 is cited for the ¹³C NMR data of this compound, this guide synthesizes currently available information to provide a comprehensive and practical interpretation for researchers.
Molecular Structure and Atom Numbering
To facilitate the discussion of NMR spectral data, the following systematic numbering scheme for 2H-Thiopyran-3(4H)-one 1,1-dioxide will be utilized throughout this guide.
Figure 1: Molecular structure and atom numbering of 2H-Thiopyran-3(4H)-one 1,1-dioxide.
¹H NMR Spectral Analysis
The ¹H NMR spectrum of 2H-Thiopyran-3(4H)-one 1,1-dioxide is expected to exhibit four distinct signals corresponding to the four methylene groups (CH₂) in the molecule. The chemical shifts and multiplicities of these protons are significantly influenced by the neighboring sulfone and carbonyl functionalities.
Expected ¹H NMR Data:
Signal
Protons
Expected Chemical Shift (ppm)
Expected Multiplicity
1
H-2
3.5 - 3.8
Triplet
2
H-4
2.8 - 3.1
Triplet
3
H-5
2.2 - 2.5
Multiplet
4
H-6
3.2 - 3.5
Multiplet
Interpretation:
H-2 Protons: The protons on C-2 are adjacent to both the strongly electron-withdrawing sulfone group and the carbonyl group. This proximity is expected to cause a significant downfield shift, likely placing their signal in the range of 3.5 - 3.8 ppm. The coupling with the adjacent H-4 protons should result in a triplet.
H-6 Protons: The protons on C-6 are directly attached to a carbon adjacent to the sulfone group. This will also lead to a downfield shift, anticipated in the region of 3.2 - 3.5 ppm. Coupling with the neighboring H-5 protons would likely result in a multiplet.
H-4 Protons: The protons at the C-4 position are alpha to the carbonyl group, which results in a deshielding effect. Their signal is expected to appear as a triplet due to coupling with the H-5 protons, with a chemical shift in the range of 2.8 - 3.1 ppm.
H-5 Protons: The protons on C-5 are the most upfield of the methylene protons, as they are the furthest from the electron-withdrawing groups. Their signal is anticipated in the 2.2 - 2.5 ppm range and will likely appear as a multiplet due to coupling with both H-4 and H-6 protons.
¹³C NMR Spectral Analysis
The proton-decoupled ¹³C NMR spectrum of 2H-Thiopyran-3(4H)-one 1,1-dioxide is predicted to show five signals, corresponding to the five carbon atoms in the molecule. The chemical shifts are highly dependent on the electronic environment of each carbon.
Expected ¹³C NMR Data:
Signal
Carbon
Expected Chemical Shift (ppm)
1
C-3
200 - 210
2
C-2
55 - 65
3
C-6
50 - 60
4
C-4
35 - 45
5
C-5
20 - 30
Interpretation:
C-3 (Carbonyl Carbon): The carbonyl carbon is the most deshielded carbon in the molecule and is expected to have a chemical shift in the far downfield region of the spectrum, typically between 200 and 210 ppm.
C-2 and C-6 (Carbons adjacent to Sulfone): The carbons directly bonded to the sulfur atom of the sulfone group (C-2 and C-6) are significantly deshielded due to the strong electron-withdrawing nature of the SO₂ group. C-2 is further deshielded by the adjacent carbonyl group. Therefore, C-2 is expected to resonate at a lower field (around 55 - 65 ppm) compared to C-6 (around 50 - 60 ppm).
C-4 (Carbon alpha to Carbonyl): The C-4 carbon, being alpha to the carbonyl group, will experience a moderate downfield shift, with an expected chemical shift in the range of 35 - 45 ppm.
C-5 (Aliphatic Carbon): The C-5 carbon is the most shielded of the ring carbons, being the most remote from the electron-withdrawing functionalities. Its chemical shift is anticipated to be in the most upfield region for the ring carbons, likely between 20 and 30 ppm.
Experimental Protocols
For researchers aiming to acquire NMR spectra of 2H-Thiopyran-3(4H)-one 1,1-dioxide, the following general experimental workflow is recommended.
Mechanistic Paradigms of 2H-Thiopyran-3(4H)-one 1,1-Dioxide in Diversity-Oriented Organic Synthesis
Executive Summary In the realm of modern organic synthesis and drug discovery, the construction of complex, fused heterocyclic scaffolds demands building blocks that are both highly reactive and regiochemically predictab...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the realm of modern organic synthesis and drug discovery, the construction of complex, fused heterocyclic scaffolds demands building blocks that are both highly reactive and regiochemically predictable. 2H-Thiopyran-3(4H)-one 1,1-dioxide (often functioning as its saturated tetrahydro derivative in multicomponent reactions) stands out as a premier cyclic β-keto sulfone. Its unique molecular architecture—featuring a highly acidic active methylene group flanked by electron-withdrawing carbonyl and sulfonyl moieties—makes it an exceptional C-H acid for diversity-oriented synthesis (DOS).
This whitepaper provides an in-depth mechanistic analysis of 2H-thiopyran-3(4H)-one 1,1-dioxide, detailing its structural thermodynamics, its precise role in Knoevenagel-Michael cascade reactions, and self-validating protocols for the synthesis of highly substituted fused pyrimidines.
Structural and Electronic Profiling: The Causality of Regioselectivity
To harness 2H-thiopyran-3(4H)-one 1,1-dioxide effectively, one must understand the thermodynamic landscape of its ring system. The molecule contains two potential sites for enolization and subsequent electrophilic attack: the C-2 methylene and the C-4 methylene.
However, reactions such as the Knoevenagel condensation are exquisitely regioselective for the C-2 position . This is not a matter of steric hindrance, but of fundamental pKa differentials. The C-2 protons are situated directly between the carbonyl (-C=O) and the sulfonyl (-SO
2
-) groups. The synergistic inductive (-I) and mesomeric (-M) electron-withdrawing effects of these two functional groups lower the pKa of the C-2 protons to approximately 10–12. In contrast, the C-4 protons are only activated by the carbonyl group. Consequently, in the presence of a weak base or even under neutral multicomponent conditions, enolization occurs almost exclusively at C-2, dictating the fusion topology of the resulting heterocycles [1].
Mechanism of Action in Multicomponent Heterocyclizations
The most prominent application of 2H-thiopyran-3(4H)-one 1,1-dioxide is its use as a cyclic CH-acid in Biginelli-like multicomponent reactions (MCRs). When reacted with an aromatic aldehyde and an aminoazole (such as 4-amino-5-carboxamido-1,2,3-triazole), the system undergoes a highly orchestrated Knoevenagel-Michael cascade [2].
The Knoevenagel-Michael Cascade Pathway
Electrophilic Activation (Knoevenagel Condensation): The highly acidic C-2 methylene of the thiopyranone condenses with the aromatic aldehyde, eliminating water to form a highly electrophilic arylidene intermediate.
Nucleophilic Attack (Michael Addition): The exocyclic amino group of the aminoazole acts as a nucleophile, attacking the β-carbon of the newly formed arylidene double bond.
Intramolecular Cyclization: The endocyclic nitrogen of the aminoazole subsequently attacks the C-3 carbonyl group of the thiopyran ring.
Thermodynamic Sink (Dehydration): A final dehydration step yields the aromatized (or partially saturated) fused heterocyclic system, such as 5,6,7,9-tetrahydro-4H-thiopyrano[3,2-d][1,2,3]triazolo[1,5-a]pyrimidine-8,8-dioxide[3].
Because the initial condensation occurs strictly at C-2, the resulting fusion is always [3,2-d] relative to the thiopyran ring, ensuring absolute regiochemical fidelity [4].
Knoevenagel-Michael cascade mechanism for 2H-thiopyran-3(4H)-one 1,1-dioxide heterocyclization.
Historically, multicomponent reactions involving cyclic β-keto sulfones relied on conventional refluxing. However, prolonged exposure to high thermal loads often leads to the resinification of the reaction mixture, drastically reducing yields [4]. Transitioning to microwave (MW) or ultrasonic (US) irradiation circumvents this degradation by providing rapid, localized energy transfer.
Table 1: Quantitative Comparison of Activation Methods for Thiopyranone MCRs
Activation Method
Solvent
Conditions
Reaction Time
Typical Yield (%)
Regiochemical Purity
Conventional Heating
DMF
153 °C (Reflux)
4–6 hours
35–65%
Moderate (Resinification)
Ultrasonic Irradiation
DMF
50–60 °C
30–45 min
75–85%
High
Microwave Irradiation
DMF
150 W, 120 °C
5–15 min
85–95%
Excellent (>98%)
Data synthesized from optimized parameters in aminoazole-based MCRs[3][5].
The following protocol is designed as a closed-loop, self-validating system to ensure maximum yield and structural confirmation.
Step 1: Reagent Preparation
In a 10 mL microwave-transparent quartz vial, combine equimolar amounts (1.0 mmol) of the aminoazole (e.g., 4-amino-5-carboxamido-1,2,3-triazole), 2H-thiopyran-3(4H)-one 1,1-dioxide, and the selected aromatic aldehyde.
Step 2: Solvent Selection (Causality)
Suspend the mixture in 3.0 mL of anhydrous N,N-dimethylformamide (DMF).
Expert Insight: DMF is chosen not merely for its ability to dissolve polar sulfones and triazoles. Its high dielectric loss tangent (
tanδ
) makes it an exceptional medium for microwave energy absorption, facilitating the rapid superheating necessary to drive the thermodynamically demanding dehydration step.
Step 3: Microwave Irradiation & Monitoring
Seal the vial and subject it to microwave irradiation (150 W, 120 °C) for 5–15 minutes.
Self-Validation: Monitor the reaction via HPLC or TLC (EtOAc:Hexane 7:3) every 5 minutes. The complete disappearance of the highly UV-active aromatic aldehyde serves as the primary indicator of reaction completion.
Step 4: Controlled Precipitation
Cool the mixture to ambient temperature and pour it into 15 mL of ice-cold distilled water. The sudden shift in the solvent's dielectric constant forces the immediate precipitation of the highly hydrophobic fused heterocycle, leaving unreacted polar starting materials in the aqueous phase.
Step 5: Structural Validation
Filter the precipitate under vacuum, wash with cold ethanol, and recrystallize from a DMF/methanol (1:2) mixture [3].
Expert Insight: Because aminoazoles possess multiple nucleophilic centers, structural validation is critical. Utilize 2D NMR (specifically HMBC) to confirm the [3,2-d] fusion by observing correlations between the triazole protons and the newly formed pyrimidine ring carbons.
Self-validating microwave-assisted workflow for multicomponent heterocyclization.
Applications in Drug Development
The incorporation of the 1,1-dioxide thiopyran ring into fused heterocycles is not merely an academic exercise; it has profound implications in medicinal chemistry. The sulfonyl group acts as a strong hydrogen bond acceptor, significantly altering the pharmacokinetic profile (e.g., solubility and target binding affinity) of the resulting scaffolds. Compounds derived from 2H-thiopyran-3(4H)-one 1,1-dioxide via these MCR pathways have shown structural similarities to purine bases, granting them high biological potential as kinase inhibitors, antimicrobial agents, and ATP-sensitive potassium (K
ATP
) channel openers[6].
References
Gladkov, E. S., et al. (2013). Microwave-assisted and ultrasonic-assisted three-component heterocyclization of 4-amino-5-carboxamido-1,2,3-triazole, thiopyran-3-one-1,1-dioxide, and aromatic aldehydes. Journal of Heterocyclic Chemistry, 50(S1), E189-E192.
URL:[Link]
Shyshkina, O. O., et al. (2011). Synthesis and chemical properties of cyclic β-keto sulfones (review). Chemistry of Heterocyclic Compounds, 47(8), 915-938.
URL:[Link]
Chebanov, V. A., et al. (2018). Aminoazole-Based Diversity-Oriented Synthesis of Heterocycles. Frontiers in Chemistry, 6, 201.
URL:[Link]
Andriushchenko, A. Yu., et al. (2013). Unusual Direction of Three-component Reaction Involving 2-Amino-4-arylimidazoles and Carbonyl Compounds Leading to Knoevenagel-Michael Adducts. ARKIVOC, 2013(3), 61-80.
URL:[Link]
In-Depth Technical Guide: Safety Data Sheet (SDS) and Toxicological Profile of 2H-Thiopyran-3(4H)-one 1,1-dioxide
Executive Summary & Chemical Identity 2H-Thiopyran-3(4H)-one 1,1-dioxide (also known as dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide or 1,1-dioxothian-3-one) is a highly versatile cyclic beta-keto sulfone. In advanced orga...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Chemical Identity
2H-Thiopyran-3(4H)-one 1,1-dioxide (also known as dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide or 1,1-dioxothian-3-one) is a highly versatile cyclic beta-keto sulfone. In advanced organic synthesis and drug development, it serves as a critical 4-carbon synthon, particularly valued for the stereoselective synthesis of (Z)- and (E)-γ,δ-unsaturated carboxylic acids[1] and as a foundational scaffold for complex heterocyclic APIs.
While its utility in synthesis is well-documented, its specific structural features—namely the highly acidic methylene protons flanked by electron-withdrawing sulfone and carbonyl groups—necessitate a nuanced understanding of its reactivity, potential toxicity, and handling requirements. This guide synthesizes the physicochemical data, structural-activity relationships (SAR), and self-validating safety protocols required for the safe application of this compound in laboratory settings.
Physicochemical Properties
Understanding the baseline physical properties of 2H-Thiopyran-3(4H)-one 1,1-dioxide is essential for predicting its behavior in solution and its route of exposure. The quantitative data is summarized below:
The hazard profile of 2H-Thiopyran-3(4H)-one 1,1-dioxide is directly tied to its beta-keto sulfone architecture.
Electrophilicity and Nucleophilic Attack:
The carbonyl carbon at the C3 position is highly electrophilic. In biological environments, it can undergo nucleophilic attack by primary amines (such as lysine residues on cellular proteins), leading to the formation of Schiff bases. This protein adduction is a primary driver of its classification as a skin and eye irritant.
Acidity and Enolization:
The C2 methylene protons are highly acidic due to the dual electron-withdrawing effects of the adjacent sulfone (-SO2-) and ketone (=O) groups. This allows for facile tautomerization into an enol form. While this is the exact mechanism that makes it a useful synthon for alkylation[1], it also means the compound can act as a mild reducing agent or undergo uncontrolled condensation reactions if exposed to strong bases.
GHS Classification (Extrapolated from cyclic sulfone derivatives):
Skin Irritation (Category 2): Causes skin irritation via mild protein cross-linking.
STOT SE (Category 3): May cause respiratory irritation if inhaled as a fine dust.
Toxicological Profile & Cellular Response
While specific in vivo LD50 data for this exact CAS number is sparse, the toxicological profile can be accurately modeled based on its chemical reactivity.
At the cellular level, exposure to reactive cyclic ketones induces electrophilic stress. The compound can penetrate the cell membrane and react with intracellular nucleophiles, most notably depleting reduced glutathione (GSH). The depletion of GSH disrupts redox homeostasis, leading to an accumulation of Reactive Oxygen Species (ROS).
To survive this stress, cells activate the Keap1-Nrf2-ARE pathway . ROS accumulation causes the dissociation of the Keap1-Nrf2 complex, allowing the Nrf2 transcription factor to translocate to the nucleus and bind to Antioxidant Response Elements (ARE), upregulating protective genes like Heme Oxygenase-1 (HO-1). If the electrophilic stress is overwhelming and homeostasis cannot be restored, the cell undergoes apoptosis.
Cellular Toxicity Pathway Visualization
Cellular response pathway to 2H-Thiopyran-3(4H)-one 1,1-dioxide inducing Nrf2-mediated adaptation.
Experimental Workflows & Protocols
Protocol A: Safe Handling and Spill Remediation
Because 2H-Thiopyran-3(4H)-one 1,1-dioxide is a solid that can form reactive enolates, standard spill kits must be modified to prevent exothermic secondary reactions.
Expertise & Experience (Causality): The C2 methylene protons are highly acidic. Using strong bases (e.g., NaOH, KOH) for neutralization will rapidly deprotonate these sites, generating reactive enolates that may undergo uncontrolled, exothermic aldol condensations. Therefore, only inert absorbents or weak bases must be used.
Trustworthiness (Self-Validating System): The protocol utilizes pH indicator strips post-cleanup to verify that the local environment has returned to a neutral baseline (pH 6.5-7.5), ensuring no reactive acidic or basic micro-environments remain.
Step-by-Step Methodology:
Isolation: Evacuate the immediate area and don appropriate PPE (nitrile gloves, safety goggles, and a particulate respirator if dust is present).
Containment: For solid spills, avoid raising dust. Gently cover the spilled yellow solid with damp, inert absorbent material (e.g., sand or vermiculite). Do not use strongly basic sweeping compounds.
Collection: Carefully sweep the mixture into a chemically resistant, sealable hazardous waste container using a non-sparking tool.
Surface Decontamination: Wash the affected surface with a mild, weakly basic solution (e.g., 5% Sodium Bicarbonate, NaHCO3) to gently neutralize any residual compound without triggering enolate polymerization.
Validation: Swab the cleaned area with a moistened pH indicator strip. The cleanup is complete only when the strip reads a stable pH of 6.5 to 7.5.
Protocol B: In Vitro Cytotoxicity Assessment (MTT Assay)
When evaluating the toxicity profile of beta-keto sulfones during drug development, standard viability assays must be carefully controlled to prevent chemical interference.
Expertise & Experience (Causality): Beta-keto sulfones can tautomerize into enol forms that exhibit mild reducing properties. If the compound directly reduces the tetrazolium dye (MTT) to formazan independent of cellular metabolism, it will produce a false-positive viability signal, masking its true toxicity.
Trustworthiness (Self-Validating System): This protocol mandates a cell-free background control (Media + Compound + MTT). If this control well turns purple, the optical density (OD) is mathematically subtracted from the experimental wells, validating the assay against chemical interference.
Step-by-Step Methodology:
Cell Seeding: Seed target cells (e.g., HEK293 or HepG2) at
1×104
cells/well in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2.
Compound Preparation: Dissolve 2H-Thiopyran-3(4H)-one 1,1-dioxide in anhydrous DMSO to create a 10 mM stock. Note: Anhydrous DMSO prevents premature hydration of the ketone.
Treatment: Dilute the stock in low-serum media (1% FBS) to desired concentrations (e.g., 10 µM to 500 µM). Note: Low serum is used to prevent the compound from adducting to bovine serum albumin before reaching the cells.
Self-Validating Controls: Alongside the treated cells, prepare "Cell-Free Control" wells containing only the low-serum media and the highest concentration of the compound (500 µM).
Incubation & MTT Addition: Incubate for 24-48 hours. Add 20 µL of MTT solution (5 mg/mL) to all wells, including the cell-free controls. Incubate for 3 hours.
Solubilization & Reading: Remove media, dissolve formazan crystals in 100 µL DMSO, and read absorbance at 570 nm. Subtract the OD of the Cell-Free Control from the treated wells to obtain the true metabolic viability.
References
Synthesis and Chemical Properties of Cyclic Beta-Keto Sulfones
Source: ResearchGate
URL:[Link]
Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide (CID 11815935) - Compound Summary
Source: PubChem, National Institutes of Health (NIH)
URL:[Link]
The Journal of Organic Chemistry 1971, Volume 36, No. 15 (Physical Properties of Tetrahydrothiopyran-3-one 1,1-dioxide)
Source: ACS Publications / Department of Science Service (DSS)
URL:[Link]
Structural Elucidation and X-Ray Crystallography of 2H-Thiopyran-3(4H)-one 1,1-Dioxide: A Technical Guide
Executive Summary 2H-Thiopyran-3(4H)-one 1,1-dioxide (IUPAC: 1,1-dioxo-tetrahydro-1λ⁶-thiopyran-3-one) is a highly versatile cyclic sulfone building block utilized extensively in the synthesis of polycyclic heterocycles,...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
2H-Thiopyran-3(4H)-one 1,1-dioxide (IUPAC: 1,1-dioxo-tetrahydro-1λ⁶-thiopyran-3-one) is a highly versatile cyclic sulfone building block utilized extensively in the synthesis of polycyclic heterocycles, anti-inflammatory agents, and cystinyl aminopeptidase inhibitors. For drug development professionals and structural chemists, understanding the precise supramolecular architecture of this compound is critical for predicting its reactivity, solubility, and interaction with biological targets.
This whitepaper provides an in-depth analysis of the crystallographic structure of 2H-thiopyran-3(4H)-one 1,1-dioxide, detailing the causality behind its unique triclinic packing, and provides field-proven, self-validating protocols for its synthesis, crystallization, and X-ray diffraction (XRD) analysis.
Supramolecular Architecture and Structural Causality
The crystal lattice of a molecule is dictated by the anisotropic interactions of its functional groups. According to crystallographic studies by , 2H-thiopyran-3(4H)-one 1,1-dioxide crystallizes in a triclinic P-1 space group . The supramolecular architecture is defined by the packing of strongly bonded flat layers, a direct consequence of two primary molecular features:
The Sulfone (SO₂) Group : The highly polar S=O bonds act as potent hydrogen bond acceptors. They engage in strong, directional intermolecular S=O···H–C hydrogen bonding with adjacent molecules.
The Saturated Six-Membered Ring : The conformational rigidity of the thiopyran ring restricts the spatial arrangement of the molecules.
Causality of Packing : When compared to acyclic analogs like dimethylsulfone—which lacks a ring and consequently forms a highly corrugated columnar structure—the steric constraints of the six-membered thiopyran ring force the molecules to align into flat, two-dimensional layers. The synergistic effect of the ring's steric constraint and the sulfone's hydrogen-bonding capacity is the primary driver of the P-1 triclinic lattice.
Caption: Logical flow of molecular features dictating the triclinic crystal lattice.
Crystallographic and Refinement Parameters
The quantitative structural data, derived from single-crystal X-ray diffraction at 293 K, is summarized below. These parameters serve as the definitive reference for computational modeling and phase identification .
Parameter
Value
Chemical Formula
C₅H₈O₃S
Formula Weight
148.17 g/mol
Crystal System
Triclinic
Space Group
P-1 (P1¯)
Temperature
293 K
Unit Cell Dimensions
a = 5.6790(8) Åb = 5.8215(8) Åc = 10.7072(14) Å
Unit Cell Angles
α = 103.502(12)°β = 93.207(11)°γ = 107.717(12)°
Volume (V)
324.78(8) ų
Z (Molecules per unit cell)
2
Calculated Density (d_calc)
1.515 g/cm³
Absorption Coefficient (μ)
0.426 mm⁻¹
F(000)
156
Experimental Workflows: Synthesis and X-Ray Diffraction
To achieve high-resolution crystallographic data, the synthesis and subsequent crystallization must yield defect-free single crystals. The workflow below outlines the transition from chemical precursor to structural elucidation.
Caption: Step-by-step workflow from synthesis to X-ray diffraction analysis.
Synthesis and Crystallization Protocol
The synthesis relies on the controlled oxidation of the thioether precursor .
Step-by-Step Methodology:
Reagent Preparation : Dissolve dihydro-2H-thiopyran-3(4H)-one in a solvent mixture of glacial acetic acid (AcOH) and acetic anhydride (Ac₂O).
Oxidation : Slowly add a 30% aqueous solution of hydrogen peroxide (H₂O₂) dropwise under controlled cooling (ice bath) to manage the exothermic reaction.
Isolation : Following complete conversion, neutralize the mixture, extract with an organic solvent (e.g., ethyl acetate), wash with brine, dry over MgSO₄, and concentrate in vacuo to yield the crude solid.
Crystallization : Dissolve the crude 1,1-dioxide in boiling absolute ethanol to form a saturated solution. Filter the solution while hot to remove any particulate impurities that could act as unwanted nucleation sites.
Crystal Growth : Allow the solution to cool to room temperature and undergo slow evaporation in a vibration-free environment until colorless single crystals precipitate.
Causality & Expert Insight :
The combination of AcOH and Ac₂O reacts with H₂O₂ to generate peracetic acid in situ. Peracetic acid is a highly efficient electrophilic oxidant that selectively oxidizes the sulfur atom to the sulfone without triggering a Baeyer-Villiger oxidation of the ketone. Ac₂O acts as a water scavenger, maintaining an anhydrous environment that drives the reaction forward.
For crystallization, absolute ethanol is chosen due to its polar protic nature, providing excellent temperature-dependent solubility. Slow evaporation ensures the system remains within the metastable zone of supersaturation, favoring the thermodynamic growth of a highly ordered triclinic P-1 lattice over kinetic polycrystalline aggregates.
Self-Validating System : The success of this protocol is physically self-validating. A highly pure product will spontaneously form well-defined, transparent triclinic crystals. The appearance of an amorphous powder or oily residue immediately flags incomplete oxidation or the presence of residual peracetic acid, dictating the need for recrystallization.
X-Ray Diffraction Protocol
Step-by-Step Methodology:
Crystal Mounting : Select a colorless, defect-free single crystal under a polarized light microscope. Mount it on a glass fiber using an inert perfluorinated oil to prevent solvent loss and mechanical stress.
Data Collection : Center the crystal on a diffractometer (e.g., Xcalibur-3) equipped with a CCD detector.
Irradiation : Expose the crystal to graphite-monochromated Mo Kα radiation (λ = 0.71073 Å) at 293 K.
Scanning Strategy : Employ ω-scanning techniques up to a maximum 2θ of 58° to ensure high-resolution data collection across a complete sphere of reflections.
Integration : Process the raw frames using standard diffractometer software, applying empirical absorption corrections.
Causality & Expert Insight :
Mo Kα radiation is explicitly chosen over Cu Kα to minimize the absorption coefficient (μ = 0.426 mm⁻¹) associated with the heavy sulfur atom. High absorption from Cu Kα would lead to systematic errors in intensity measurements, degrading the final structural model.
Self-Validating System : The internal consistency of the XRD data collection is validated by the R_int metric (Internal R-factor). An R_int value of ≤ 0.015 indicates exceptional agreement between symmetrically equivalent reflections. Achieving this threshold mathematically confirms both the correct assignment of the triclinic P-1 space group and the absence of significant crystal twinning, validating the entire experimental workflow from synthesis to irradiation.
Applications in Drug Development
The structural rigidity and strong hydrogen-bonding network of 2H-thiopyran-3(4H)-one 1,1-dioxide make it an exceptional scaffold in medicinal chemistry. As detailed by , multi-component reactions utilizing this cyclic sulfone yield complex polycyclic architectures that exhibit high in silico and in vitro potential as anti-inflammatory, antiarthritic, and antiasthmatic agents. The crystallographic data provided herein allows computational chemists to accurately model the dihedral angles and hydrogen-bond donor/acceptor distances required for precise molecular docking studies against targets like cystinyl aminopeptidase.
References
Shishkin, O. V., Medvediev, V. V., Zubatyuk, R. I., Shyshkina, O. O., Kovalenko, N. V., & Volovenko, J. M. (2012). "Role of different molecular fragments in formation of the supramolecular architecture of the crystal of 1,1-dioxo-tetrahydro-1λ⁶-thiopyran-3-one." CrystEngComm, 14(24), 8698-8707. URL:[Link]
Palchykov, V., Chabanenko, R. M., Konshin, V. V., Dotsenko, V. V., Krivokolysko, S. G., Chigorina, E., Horak, Y. I., Lytvyn, R., Vakhula, A. A., Obushak, N. D., & Mazepa, A. (2017). "Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide – a versatile building block for the synthesis of new thiopyran-based heterocyclic systems." New Journal of Chemistry, 42(1). URL:[Link]
National Center for Biotechnology Information. "PubChem Compound Summary for CID 11815935, Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide." PubChem. URL:[Link]
Protocols & Analytical Methods
Method
Application Note: Dihydro-2H-thiopyran-3(4H)-one 1,1-dioxide as a Versatile Precursor in Heterocyclic Chemistry
Target Audience: Researchers, synthetic chemists, and drug development professionals. Introduction & Chemical Profile In the realm of advanced heterocyclic chemistry, dihydro-2H-thiopyran-3(4H)-one 1,1-dioxide (often ref...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, synthetic chemists, and drug development professionals.
Introduction & Chemical Profile
In the realm of advanced heterocyclic chemistry, dihydro-2H-thiopyran-3(4H)-one 1,1-dioxide (often referred to as thiopyran-3-one 1,1-dioxide) has emerged as a highly versatile cyclic β-keto sulfone building block. Its unique structural topology provides a dense array of reactive sites, making it an ideal precursor for the synthesis of complex spiro-compounds, fused pyrimidines, and other biologically relevant scaffolds.
As detailed by , the utility of this molecule is driven by the presence of three distinct functional domains: an electrophilic carbonyl group at C3, active methylene groups at C2 and C4, and an electron-withdrawing sulfonyl group at C1.
Mechanistic Causality & Reactivity Profile
To successfully deploy this precursor in drug discovery workflows, one must understand the causality behind its reactivity. The strong electron-withdrawing nature of the C1 sulfonyl group drastically lowers the
pKa
of the adjacent methylene protons.
Active Methylene (C2/C4): The enhanced acidity facilitates rapid enolization under mild basic or neutral conditions. This makes the molecule highly susceptible to Knoevenagel condensations with aromatic aldehydes, forming highly reactive electrophilic intermediates.
Carbonyl Center (C3): Once the Knoevenagel adduct is formed, the C3 carbonyl acts as a hard electrophilic center, inviting cyclocondensation from binucleophiles (such as aminoazoles or aminothiols).
Multi-Component Reactions (MCRs): Because these two reactive sites can be addressed sequentially in a single pot, the precursor is a privileged substrate for Biginelli-like multicomponent heterocyclizations, as demonstrated by.
Reactivity map of Dihydro-2H-thiopyran-3(4H)-one 1,1-dioxide highlighting key synthetic pathways.
This protocol details the synthesis of 5,6,7,9-tetrahydro-4H-thiopyrano[3,2-d][1,2,3]triazolo[1,5-a]pyrimidine-8,8-dioxides, a complex fused heterocyclic system. This self-validating workflow is adapted from the foundational work by [1].
Rationale for Experimental Choices:
Solvent (DMF): N,N-Dimethylformamide is chosen because its high dielectric constant (
ϵ≈36.7
) makes it an excellent microwave energy absorber, ensuring rapid, homogenous heating. It also stabilizes the polar transition states of the MCR.
Activation (Microwave): Conventional heating often leads to competitive side reactions (e.g., simple Knoevenagel adduct polymerization). Microwave irradiation compresses the reaction time from hours to minutes, kinetically favoring the thermodynamically stable fused pyrimidine.
Step-by-Step Procedure
Reagent Preparation: In a 10 mL microwave-transparent glass vial, combine equimolar amounts (1.0 mmol) of 4-amino-5-carboxamido-1,2,3-triazole, dihydro-2H-thiopyran-3(4H)-one 1,1-dioxide, and the desired aromatic aldehyde.
Solvation: Add 3.0 mL of anhydrous DMF. Add a catalytic amount of glacial acetic acid (2-3 drops) to promote the initial enolization and imine formation.
Microwave Activation: Seal the vial with a Teflon septum. Irradiate in a dedicated microwave synthesizer at 150°C for 10–15 minutes. Self-Validation Check: The pressure profile on the synthesizer should remain stable; sudden spikes indicate undesired decomposition.
Reaction Monitoring: Sample 10
μ
L of the mixture and analyze via TLC (Eluent: EtOAc/Hexane 1:1). Self-Validation Check: Look for the complete disappearance of the highly UV-active aromatic aldehyde spot.
Isolation via Precipitation: Cool the reaction mixture to room temperature. Slowly add 10 mL of ice-cold distilled water while stirring vigorously.
Causality: The highly polar, rigid fused pyrimidine product is insoluble in water, whereas unreacted precursors and DMF are highly water-soluble. This acts as an automatic, self-purifying step.
Filtration & Drying: Collect the resulting precipitate via vacuum filtration. Wash the filter cake with cold ethanol (2 x 5 mL) and diethyl ether (5 mL). Dry under a high vacuum to afford the pure product.
Step-by-step workflow for the multicomponent heterocyclization using alternative activation.
Quantitative Data Summaries
To optimize the synthesis of thiopyran-based heterocycles, researchers must select the appropriate activation energy. The table below summarizes the comparative efficiency of different activation methods for the MCR protocol described above, highlighting the superiority of non-classical activation.
Data synthesized from comparative MCR studies utilizing cyclic β-keto sulfones.
References
Title: Microwave-assisted and ultrasonic-assisted three-component heterocyclization of 4-amino-5-carboxamido-1,2,3-triazole, thiopyran-3-one-1,1-dioxide, and aromatic aldehydes.
Source: Journal of Heterocyclic Chemistry (2013), 50(S1), E189-E192.
URL: [Link]
Title: Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide – a versatile building block for the synthesis of new thiopyran-based heterocyclic systems.
Source: New Journal of Chemistry (2018), 42(2), 1403-1412.
URL: [Link]
Title: Synthesis and chemical properties of cyclic β-keto sulfones (review).
Source: Chemistry of Heterocyclic Compounds (2011), 47(8), 923-946.
URL: [Link]
The Versatile Scaffold: Application of 2H-Thiopyran-3(4H)-one 1,1-dioxide in Modern Pharmaceutical Drug Discovery
The relentless pursuit of novel therapeutic agents has led medicinal chemists to explore a vast chemical space, seeking scaffolds that offer both synthetic accessibility and diverse biological activity. Among these, the...
Author: BenchChem Technical Support Team. Date: April 2026
The relentless pursuit of novel therapeutic agents has led medicinal chemists to explore a vast chemical space, seeking scaffolds that offer both synthetic accessibility and diverse biological activity. Among these, the 2H-thiopyran-3(4H)-one 1,1-dioxide core has emerged as a privileged structure, a versatile building block for the construction of a multitude of heterocyclic systems with significant potential in drug discovery.[1][2][3] This guide provides an in-depth exploration of the applications of this scaffold, detailing its synthesis, chemical reactivity, and its role in the development of innovative drug candidates. We will delve into specific therapeutic areas, providing detailed protocols and structure-activity relationship (SAR) insights to empower researchers in their quest for next-generation medicines.
The 2H-Thiopyran-3(4H)-one 1,1-dioxide Scaffold: A Privileged Starting Point
The 2H-thiopyran-3(4H)-one 1,1-dioxide molecule, a six-membered heterocyclic ketone containing a sulfone group, possesses a unique combination of chemical features that make it an attractive starting material for drug discovery programs. The electron-withdrawing nature of the sulfone group activates the adjacent methylene protons, making them acidic and amenable to a wide range of chemical transformations. Furthermore, the ketone functionality provides a handle for various condensation and addition reactions. This inherent reactivity allows for the rapid generation of molecular diversity, a key aspect of modern drug discovery.[3][4]
The cyclic sulfone motif is a recurring feature in a number of biologically active molecules, underscoring its importance as a pharmacophore.[2] The incorporation of the thiopyran-1,1-dioxide core can influence the physicochemical properties of a molecule, such as its polarity and ability to form hydrogen bonds, which are critical for drug-target interactions and pharmacokinetic profiles.
Synthesis of the Core Scaffold: A Robust and Scalable Protocol
The accessibility of the starting material is a crucial consideration in any drug discovery campaign. Fortunately, 2H-thiopyran-3(4H)-one 1,1-dioxide can be prepared on a multigram scale through a straightforward and cost-effective synthetic route.[2] The most common approach involves the oxidation of the parent dihydro-2H-thiopyran-3(4H)-one.
Protocol 1: Synthesis of 2H-Thiopyran-3(4H)-one 1,1-dioxide
This protocol describes a reliable, two-step procedure starting from readily available precursors.
Step 1: Synthesis of Dihydro-2H-thiopyran-3(4H)-one
A previously published method is typically employed for the synthesis of the initial ketone.[2]
Step 2: Oxidation to 2H-Thiopyran-3(4H)-one 1,1-dioxide
Reagents and Equipment:
Dihydro-2H-thiopyran-3(4H)-one
30% aqueous solution of hydrogen peroxide (H₂O₂)
Acetic acid (AcOH)
Acetic anhydride (Ac₂O)
Round-bottom flask equipped with a magnetic stirrer and a reflux condenser
Ice bath
Standard laboratory glassware for workup and purification
Procedure:
In a round-bottom flask, dissolve dihydro-2H-thiopyran-3(4H)-one in a mixture of acetic acid and acetic anhydride.
Cool the mixture in an ice bath.
Slowly add a 30% aqueous solution of hydrogen peroxide to the cooled solution while stirring. Caution: The addition of hydrogen peroxide is exothermic. Maintain the temperature below 20-25 °C.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, or until the reaction is complete (monitored by TLC or LC-MS).
Carefully quench the excess peroxide by the slow addition of a saturated aqueous solution of sodium sulfite until a negative test with starch-iodide paper is obtained.
Extract the product into a suitable organic solvent (e.g., dichloromethane or ethyl acetate).
Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
The crude product can be purified by recrystallization or column chromatography to yield pure 2H-thiopyran-3(4H)-one 1,1-dioxide.
The following diagram illustrates the synthetic workflow:
Caption: Synthetic workflow for 2H-Thiopyran-3(4H)-one 1,1-dioxide.
A Versatile Building Block for Heterocyclic Synthesis
The true power of 2H-thiopyran-3(4H)-one 1,1-dioxide lies in its ability to serve as a precursor for a diverse array of complex heterocyclic systems through multicomponent reactions (MCRs). MCRs are highly efficient one-pot reactions where three or more reactants combine to form a single product, incorporating substantial portions of all the starting materials. This approach allows for the rapid construction of compound libraries with high molecular diversity.[2][4]
Synthesis of Thiopyrano-fused Pyran and Pyrimidine Derivatives
The activated methylene group of 2H-thiopyran-3(4H)-one 1,1-dioxide readily participates in condensation reactions with various electrophiles. For instance, it can react with aldehydes and active methylene compounds, such as malononitrile or ethyl cyanoacetate, in the presence of a base to yield highly functionalized thiopyrano[2,3-b]pyran and thiopyrano[3,2-c]coumarin derivatives.[4]
Protocol 2: One-Pot Synthesis of Tetrahydrothiopyrano[3,2-b]pyran-3-carbonitrile Derivatives
This protocol exemplifies a typical three-component reaction for the synthesis of a thiopyrano-fused pyran library.
Reagents and Equipment:
2H-Thiopyran-3(4H)-one 1,1-dioxide
Aromatic aldehyde (various substitutions)
Malononitrile
Piperidine (or another suitable base)
Ethanol (or another suitable solvent)
Round-bottom flask with a magnetic stirrer
Standard laboratory glassware for workup and purification
Procedure:
To a solution of 2H-thiopyran-3(4H)-one 1,1-dioxide and the aromatic aldehyde in ethanol, add malononitrile.
Add a catalytic amount of piperidine to the mixture.
Stir the reaction mixture at room temperature or with gentle heating for the required time (monitored by TLC).
The product often precipitates from the reaction mixture upon completion.
Collect the solid product by filtration and wash with cold ethanol.
The crude product can be further purified by recrystallization from a suitable solvent.
The general workflow for this multicomponent reaction is depicted below:
Caption: General workflow for multicomponent reactions.
Applications in Pharmaceutical Drug Discovery
Derivatives of 2H-thiopyran-3(4H)-one 1,1-dioxide have demonstrated a broad spectrum of biological activities, making them promising candidates for the development of new drugs in various therapeutic areas.[3]
Anticancer Activity
A significant body of research has focused on the anticancer potential of thiopyran-based compounds. Several derivatives have shown potent cytotoxic activity against a range of cancer cell lines.[5][6]
One promising strategy has been the development of bis-oxidized thiopyran derivatives as inhibitors of the Epidermal Growth Factor Receptor (EGFR), a key target in cancer therapy.[5] For instance, the compound designated as S-16 has been identified as a potent inhibitor of non-small cell lung cancer (NSCLC) cells.[5] In vitro studies have shown that S-16 can inhibit the proliferation of A549, H1975, and MCF-7 cancer cells with IC₅₀ values of 4, 3.14, and 0.62 µM, respectively.[5] Furthermore, in vivo studies in a xenograft tumor model demonstrated that an 80 mg/kg dose of S-16 could inhibit tumor growth by 46.07%.[5] Molecular docking studies suggest a high binding affinity of S-16 for the EGFR protein.[5]
The following table summarizes the in vitro anticancer activity of selected thiopyran derivatives:
Chronic inflammation is a hallmark of numerous diseases, and there is a continuous need for new and safer anti-inflammatory drugs. In silico screening of various thiopyran derivatives has suggested their potential as anti-inflammatory, antiarthritic, antiasthmatic, and antiallergic agents.[2][4] The proposed mechanism for some of these compounds involves the inhibition of cystinyl aminopeptidase.[2][4] While extensive in vivo data is still emerging, the initial computational and in vitro results are highly encouraging.
Antimicrobial Activity
The thiopyran scaffold has also been explored for the development of new antimicrobial agents. Certain derivatives have shown activity against both Gram-positive and Gram-negative bacteria.[7] The diverse substitution patterns achievable through multicomponent reactions provide a rich platform for optimizing the antibacterial spectrum and potency of these compounds.
Structure-Activity Relationship (SAR) and Mechanistic Insights
The development of potent and selective drug candidates relies on a thorough understanding of the relationship between chemical structure and biological activity. For thiopyran-based EGFR inhibitors, molecular docking studies have provided valuable insights into their binding mode. These studies suggest that the thiopyran scaffold can effectively occupy the ATP-binding pocket of the EGFR kinase domain, with various substituents forming key interactions with specific amino acid residues.[5]
The sulfone group, in addition to its role in activating the scaffold for synthesis, can also participate in hydrogen bonding interactions with the target protein, thereby contributing to the binding affinity. The strategic placement of different functional groups on the aromatic rings of the derivatives allows for the fine-tuning of their inhibitory potency and selectivity.
The following diagram illustrates a hypothetical binding mode of a thiopyran-based inhibitor within the EGFR kinase domain, highlighting the importance of the sulfone group and other key interactions.
Caption: Hypothetical binding mode of a thiopyran inhibitor.
Future Perspectives and Conclusion
The 2H-thiopyran-3(4H)-one 1,1-dioxide scaffold has firmly established itself as a valuable tool in the medicinal chemist's arsenal. Its synthetic tractability, coupled with the diverse biological activities of its derivatives, ensures its continued relevance in the search for new therapeutic agents. Future research in this area will likely focus on several key aspects:
Expansion of Chemical Space: The development of novel multicomponent reactions and post-modification strategies will enable the exploration of an even wider range of chemical structures.
In-depth Mechanistic Studies: A deeper understanding of the molecular mechanisms underlying the biological activities of these compounds will facilitate the design of more potent and selective inhibitors.
Pharmacokinetic Optimization: A critical aspect of drug development is the optimization of ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Future studies will need to address the pharmacokinetic profiles of promising thiopyran-based candidates to ensure their suitability for clinical development.[8]
Exploration of New Therapeutic Areas: While significant progress has been made in the areas of cancer and inflammation, the broad biological activity of this scaffold suggests its potential in other therapeutic areas, such as neurodegenerative and infectious diseases.
References
Zheng, P., et al. (2022). Anti-cancer effects of bis-oxidized thiopyran derivatives on non-small cell lung cancer: rational design, synthesis, and activity evaluation. New Journal of Chemistry, 46(1), 167-177.
Palchykov, V. A., et al. (2018). Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide – a versatile building block for the synthesis of new thiopyran-based heterocyclic systems. New Journal of Chemistry, 42(2), 1403-1412.
Palchykov, V. A., et al. (2018). Multigram scale synthesis of 3,4- and 3,6- dihydro-2H-thiopyran 1,1-dioxides and features of their NMR spectral behavior.
Shevchenko, O. V., & Shishkina, S. V. (2023). Dihydro-2H-thiopyran-3(4H)-one 1,1-dioxide in gewald's chemistry. Journal of Organic and Pharmaceutical Chemistry, 21(1), 4-15.
Palchykov, V. A., et al. (2017). Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide - a versatile building block for the synthesis of new thiopyran-based heterocyclic systems.
Pokhodylo, N. T., et al. (2020). Dihydro-2 H -thiopyran-3(4 H )-one-1,1-dioxide – a new cyclic ketomethylenic reagent for the Dimroth-type 1,2,3-triazole synthesis.
Various Authors. (2024).
Various Authors. (2025). Synthesis of thiopyran derivatives via [4 + 2] cycloaddition reactions. PMC.
The Connected Lab. (2020). The Role of ADME & Toxicology Studies in Drug Discovery & Development. The Connected Lab.
Various Authors. (2023).
Bhalekar, S. M. (2025). molecular docking studies of some 4h -1 -benzopyran- 4-one derivatives. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
Various Authors. (2024). New thiazole, thiophene and 2-pyridone compounds incorporating dimethylaniline moiety: synthesis, cytotoxicity, ADME and molecular docking studies. PMC.
Various Authors. (2025). A synthesis, in silico, in vitro and in vivo study of thieno[2,3-b]pyridine anticancer analogues.
Various Authors. (2025). Design, synthesis, and in vitro and in vivo biological evaluation of 2-amino-naphtho[2,3-b]thiophene-4,9-dione derivatives as potent anticancer agents. PubMed.
Promega Corporation. (n.d.). ADME/Toxicity - Drug Discovery.
Biocompare. (2015). ADME/Tox: Creating a Safer Drug-Discovery Pipeline. Biocompare.
Various Authors. (2019).
Various Authors. (2024). Synthesis and preliminary structure-activity relationship study of 3-methylquinazolinone derivatives as EGFR inhibitors with enhanced antiproliferative activities against tumour cells. PMC.
Various Authors. (2019). In Vitro and In Vivo Anti-Breast Cancer Activities of Some Newly Synthesized 5-(thiophen-2-yl)
Various Authors. (2025). Synthesis, EGFR inhibitors, Crystal Structure, and Molecular Docking of 2-Amino-6-methoxy-4-(2-bromophenyl)-4H-benzo [h]chromene-3-carbonitrile. MDPI.
Various Authors. (2019). A Two-Step Multicomponent Synthetic Approach and Anti-inflammatory Evaluation of N-Substituted 2-Oxopyrazines. PubMed.
Various Authors. (2022). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. MDPI.
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Various Authors. (2025).
Various Authors. (2014).
Various Authors. (2021). A Two‐Step Multicomponent Synthetic Approach and Anti‐inflammatory Evaluation of N‐Substituted 2‐Oxopyrazines | Request PDF.
Various Authors. (2025). Biological activities of 4H-thiochromen-4-one 1,1-dioxide derivatives against tropical disease parasites: A target-based drug design approach. PMC.
Application Note: Catalytic Hydrogenation Protocols Involving 2H-Thiopyran-3(4H)-one 1,1-Dioxide and Its Derivatives
Executive Summary & Scientific Context 2H-Thiopyran-3(4H)-one 1,1-dioxide (a cyclic sulfone enone) and its saturated derivative, tetrahydrothiopyran-3-one 1,1-dioxide, are highly versatile building blocks in modern organ...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Scientific Context
2H-Thiopyran-3(4H)-one 1,1-dioxide (a cyclic sulfone enone) and its saturated derivative, tetrahydrothiopyran-3-one 1,1-dioxide, are highly versatile building blocks in modern organic synthesis and drug discovery. The saturated ketone acts as a critical 4C synthon for the stereoselective synthesis of (Z)- and (E)-γ,δ-unsaturated carboxylic acids 1. Furthermore, it is a key intermediate in the development of dihydropyridine (DHP) ATP-sensitive potassium (KATP) channel openers for the treatment of overactive bladder (OAB) 2, and in the synthesis of cyclic sulfone-3-carboxamides acting as novel P2-ligands for HIV-1 protease inhibitors 3.
This guide provides field-proven, self-validating protocols for the catalytic hydrogenation of 2H-thiopyran-3(4H)-one 1,1-dioxide.
A common pitfall in the hydrogenation of sulfur-containing heterocycles is the rapid poisoning of transition metal catalysts (Pd, Pt, Ru) due to the strong coordination of sulfur lone pairs to the metal's d-orbitals. However, in 2H-thiopyran-3(4H)-one 1,1-dioxide, the sulfur atom is fully oxidized to a sulfone. The highly electronegative oxygen atoms withdraw electron density, rendering the sulfur lone pairs unavailable for coordination. Causality: This unique electronic environment allows for smooth, quantitative catalytic hydrogenation using standard Palladium on Carbon (Pd/C) without the need for specialized poison-resistant catalysts (such as sulfided Pd/C or Raney Nickel).
Caption: Catalytic hydrogenation pathways of 2H-Thiopyran-3(4H)-one 1,1-dioxide derivatives.
Experimental Design & Optimization Data
To achieve precise chemoselectivity (reducing the alkene without over-reducing the ketone), reaction parameters must be tightly controlled. Ethyl acetate (EtOAc) is prioritized over methanol (MeOH) to prevent the formation of dimethyl acetal byproducts and to suppress premature ketone reduction.
Table 1: Optimization of Hydrogenation Conditions for 2H-Thiopyran-3(4H)-one 1,1-dioxide
Catalyst
Solvent
H₂ Pressure (atm)
Temp (°C)
Time (h)
Conversion (%)
Selectivity (Ketone : Alcohol)
10% Pd/C
EtOAc
1.0
25
4
>99
>99:1
10% Pd/C
MeOH
1.0
25
3
>99
95:5
5% Ru/C
MeOH
5.0
50
12
>99
10:90
Raney Ni
EtOH
3.0
25
8
85
80:20
Step-by-Step Methodologies
Protocol A: Selective Alkene Hydrogenation to Tetrahydrothiopyran-3-one 1,1-Dioxide
This protocol is designed to quantitatively reduce the conjugated double bond while preserving the ketone functionality.
Caption: Step-by-step experimental workflow for the catalytic hydrogenation protocol.
Step 1: Substrate Preparation
In a flame-dried 100 mL round-bottom flask, dissolve 2H-thiopyran-3(4H)-one 1,1-dioxide (10.0 mmol, 1.46 g) in 30 mL of anhydrous, degassed ethyl acetate.
Causality: Degassing the solvent removes dissolved oxygen, which can competitively oxidize the catalyst surface and reduce the overall rate of hydrogen uptake.
Step 2: Catalyst Addition
Carefully add 10% Pd/C (0.05 equiv, 5 mol% Pd) to the solution under a gentle stream of argon.
Causality: Dry Pd/C is highly pyrophoric. Adding it under an argon blanket prevents the ignition of solvent vapors, ensuring laboratory safety.
Step 3: Purging and Hydrogenation
Seal the flask with a rubber septum. Evacuate the flask via a manifold and backfill with argon (repeat 3x).
Evacuate and backfill with hydrogen gas (repeat 3x) using a double-layered H₂ balloon.
Stir the suspension vigorously (800 rpm) at room temperature (25 °C) under 1 atm of H₂ for 4 hours.
Causality: Vigorous stirring is required to overcome the mass transfer limitations of dissolving H₂ gas into the liquid phase where the solid catalyst resides.
Step 4: Self-Validation Checkpoint
Before proceeding to workup, draw a 0.1 mL aliquot, filter it through a 0.22 µm PTFE micro-syringe filter, and analyze via GC-MS.
Validation Metric: The reaction is complete when the enone peak (
M+=146
) is entirely replaced by the saturated ketone peak (
M+=148
). If conversion is <95%, re-purge with H₂ and stir for an additional hour.
Step 5: Workup and Isolation
Filter the reaction mixture through a short pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with an additional 20 mL of EtOAc.
Causality: Celite prevents fine catalyst particles (which can cause product degradation or toxicity in downstream biological assays) from passing through standard filter paper.
Concentrate the filtrate under reduced pressure. Recrystallize the crude product from absolute ethanol to afford tetrahydrothiopyran-3-one 1,1-dioxide as colorless crystals.
To synthesize 3-aminotetrahydrothiopyran 1,1-dioxide derivatives (useful for P2-ligand synthesis):
Imine Formation: Combine tetrahydrothiopyran-3-one 1,1-dioxide (5.0 mmol), the desired primary amine (5.5 mmol), and catalytic acetic acid (0.1 equiv) in 20 mL of 1,2-dichloroethane (DCE). Stir over 4Å molecular sieves for 2 hours to drive water removal.
Hydrogenation: Decant the solution into a Parr shaker vessel. Add 10% Pd/C (5 mol%) and subject the mixture to H₂ (3 atm) for 12 hours.
Workup: Filter through Celite, wash with dichloromethane (DCM), concentrate, and purify via flash chromatography (Silica gel, DCM:MeOH 95:5).
References
Title: Tetrahydrothiopyran-3-one 1,1-Dioxide, a Usefull 4 C Synthon for the Stereoselective Synthesis of (Z)- (E)
Title: Effects of Substitution on 9-(3-Bromo-4-fluorophenyl)
Application Notes and Protocols: Synthesis of Diverse Cyclic Sulfone Derivatives from 2H-Thiopyran-3(4H)-one 1,1-dioxide
Introduction: The Versatility of the Cyclic Sulfone Scaffold in Modern Drug Discovery The cyclic sulfone motif is a privileged structural element in medicinal chemistry, imparting favorable physicochemical properties suc...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Versatility of the Cyclic Sulfone Scaffold in Modern Drug Discovery
The cyclic sulfone motif is a privileged structural element in medicinal chemistry, imparting favorable physicochemical properties such as improved solubility, metabolic stability, and potent biological activity.[1] These sulfur-containing heterocycles are integral to a wide array of therapeutic agents, demonstrating efficacy as anticancer, anti-inflammatory, and antimicrobial agents.[1][2] Among the various precursors for the synthesis of these valuable compounds, 2H-thiopyran-3(4H)-one 1,1-dioxide has emerged as a particularly versatile and reactive building block.[3][4] Its unique combination of a reactive ketone functionality and an activated methylene group, flanked by the electron-withdrawing sulfonyl group, provides a rich platform for the construction of a diverse range of complex heterocyclic systems.[4][5]
This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of novel cyclic sulfone derivatives from 2H-thiopyran-3(4H)-one 1,1-dioxide. We will delve into the mechanistic underpinnings of key transformations, provide detailed, field-proven experimental protocols, and present data in a clear and accessible format to facilitate the seamless adoption of these methodologies in your research endeavors.
Synthetic Strategies: Leveraging the Reactivity of 2H-Thiopyran-3(4H)-one 1,1-dioxide
The synthetic utility of 2H-thiopyran-3(4H)-one 1,1-dioxide stems from the reactivity of both the C4-keto group and the adjacent C2-methylene protons. This dual reactivity allows for its participation in a variety of condensation and cycloaddition reactions, leading to the formation of fused and spirocyclic sulfone derivatives.
Multi-Component Reactions (MCRs) for the Synthesis of Fused Heterocycles
Multi-component reactions are powerful tools in modern synthetic chemistry, allowing for the construction of complex molecules in a single, atom-economical step. 2H-Thiopyran-3(4H)-one 1,1-dioxide is an excellent substrate for MCRs, enabling the rapid generation of diverse chemical libraries for biological screening.
a) Synthesis of Tetrahydrothiopyrano[3,2-b]pyran Derivatives
A prominent application of 2H-thiopyran-3(4H)-one 1,1-dioxide in MCRs is the synthesis of tetrahydrothiopyrano[3,2-b]pyran-3-carbonitrile-5,5-dioxides. This transformation proceeds via a one-pot reaction with an aromatic aldehyde and malononitrile in the presence of a basic catalyst.[3][6]
Reaction Workflow:
Caption: Workflow for the multi-component synthesis of tetrahydrothiopyrano[3,2-b]pyran derivatives.
Mechanistic Insight: The reaction is initiated by a Knoevenagel condensation between the aromatic aldehyde and malononitrile, catalyzed by the base, to form an electrophilic arylidenemalononitrile intermediate.[7] This is followed by a Michael addition of the enolate of 2H-thiopyran-3(4H)-one 1,1-dioxide to the intermediate. The resulting adduct then undergoes an intramolecular cyclization and tautomerization to yield the final fused heterocyclic product.
b) Synthesis of Tetrahydrothiopyrano[2,3-d][3][6][8]triazole Derivatives
Another powerful transformation involves the reaction of 2H-thiopyran-3(4H)-one 1,1-dioxide with organic azides in a base-mediated [3+2] cycloaddition, affording novel 1,5,6,7-tetrahydrothiopyrano[2,3-d][3][6][8]triazole 4,4-dioxides.[9] This reaction proceeds efficiently at room temperature, providing a straightforward route to this unique bicyclic system.
Overcoming low solubility issues with 2H-Thiopyran-3(4H)-one 1,1-dioxide in aqueous media
Welcome to the technical support guide for 2H-Thiopyran-3(4H)-one 1,1-dioxide. This resource is designed for researchers, scientists, and drug development professionals to navigate and overcome the common yet challenging...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support guide for 2H-Thiopyran-3(4H)-one 1,1-dioxide. This resource is designed for researchers, scientists, and drug development professionals to navigate and overcome the common yet challenging issue of this compound's limited solubility in aqueous media. Here, we provide in-depth, field-proven insights and validated protocols to ensure the success and reproducibility of your experiments.
Understanding the Challenge: A Physicochemical Perspective
2H-Thiopyran-3(4H)-one 1,1-dioxide (CAS: 29431-37-6) is a versatile cyclic sulfone building block used in the synthesis of novel heterocyclic systems for drug discovery.[1][2] While its calculated LogP of -0.5 suggests a degree of hydrophilicity, researchers often encounter practical difficulties in achieving desired concentrations in aqueous buffers.[3] This apparent contradiction typically arises not from inherent hydrophobicity, but from a combination of factors including strong crystal lattice energy in its solid form and a slow dissolution rate.[4]
This guide provides a systematic approach to troubleshooting and resolving these solubility and dissolution challenges.
Frequently Asked Questions (FAQs)
Question: I'm preparing a stock solution in my aqueous assay buffer, but the compound isn't dissolving, or the solution is cloudy. Why is this happening?
Answer: This is a classic sign of exceeding the compound's thermodynamic solubility limit in your specific buffer system. The compound's solid-state properties, such as its crystal structure, require significant energy to break apart, leading to poor dissolution even if the molecule itself has polar functional groups (a sulfone and a ketone). Cloudiness indicates that you have a suspension, not a true solution, which will lead to highly variable and unreliable results in downstream assays.[5]
Question: Can I just use 100% Dimethyl Sulfoxide (DMSO) to dissolve it and then dilute it into my buffer?
Answer: While 2H-Thiopyran-3(4H)-one 1,1-dioxide is readily soluble in DMSO, this approach is a common source of experimental artifacts. When a concentrated DMSO stock is rapidly diluted into an aqueous medium, the compound can instantly precipitate out of solution as it crashes into a solvent environment where it is less soluble.[5] This creates a fine, often invisible, suspension. It is crucial to limit the final concentration of co-solvents like DMSO in your assay, typically to <1% and often to <0.1%, to avoid off-target effects.
Question: Is the solubility of this compound pH-dependent?
Answer: Based on its chemical structure, 2H-Thiopyran-3(4H)-one 1,1-dioxide is a neutral molecule and does not possess readily ionizable functional groups. Therefore, its aqueous solubility is not expected to be significantly influenced by pH changes within a typical physiological range (pH 4-8).[6][7] However, extreme pH values should be avoided as they could potentially lead to chemical degradation of the compound. The primary utility of pH adjustment in formulations is for ionizable drugs.[][9]
Troubleshooting Guide & Experimental Protocols
Issue 1: Preparing a Concentrated Aqueous Stock Solution for In Vitro Assays
Question: How can I prepare a stable, concentrated aqueous stock solution of 2H-Thiopyran-3(4H)-one 1,1-dioxide without using high concentrations of organic solvents?
Answer & Rationale: When high concentrations of organic co-solvents are not permissible for your assay system (e.g., cell-based assays sensitive to solvent toxicity), the most effective strategy is to use formulation excipients that enhance apparent water solubility through non-covalent interactions. Cyclodextrins are a premier choice for this application.[][11] These cyclic oligosaccharides have a hydrophilic exterior and a hydrophobic inner cavity, allowing them to encapsulate poorly soluble molecules, like our target compound, forming a water-soluble "inclusion complex".[12][13]
Objective: To determine the solubility enhancement of 2H-Thiopyran-3(4H)-one 1,1-dioxide with HP-β-CD.
Materials:
2H-Thiopyran-3(4H)-one 1,1-dioxide powder
Hydroxypropyl-β-Cyclodextrin (HP-β-CD)
Desired aqueous buffer (e.g., PBS, pH 7.4)
Vortex mixer, orbital shaker, or magnetic stirrer
0.22 µm syringe filters
Methodology:
Prepare a series of HP-β-CD solutions in your aqueous buffer (e.g., 5%, 10%, 20% w/v).
To 1 mL of each HP-β-CD solution (and a buffer-only control), add an excess amount of the 2H-Thiopyran-3(4H)-one 1,1-dioxide powder (e.g., 5-10 mg).
Cap the vials tightly and mix vigorously on an orbital shaker or with a magnetic stirrer at room temperature for 24-48 hours to ensure equilibrium is reached.
After equilibration, allow the samples to sit for 1 hour to let undissolved material settle.
Carefully filter each suspension through a 0.22 µm syringe filter to remove any undissolved solid. Crucially, discard the first ~200 µL of filtrate to avoid any adsorption artifacts from the filter membrane.
Quantify the concentration of the dissolved compound in the clear filtrate using a suitable analytical method (e.g., HPLC-UV, LC-MS).
Plot the concentration of dissolved compound against the concentration of HP-β-CD to determine the optimal concentration for your needs.
Issue 2: Compound Precipitation During Serial Dilutions or in the Final Assay Plate
Question: My compound seems to dissolve in a buffer containing a small amount of co-solvent, but I get inconsistent results in my assay. How can I fix this?
Answer & Rationale: This issue often points to the use of a co-solvent system that creates a supersaturated, kinetically trapped solution that is not thermodynamically stable.[14] While it may appear clear initially, the compound can precipitate over time or upon interaction with assay components. To overcome this, surfactants can be employed. Above their critical micelle concentration (CMC), surfactant molecules self-assemble into micelles, which can encapsulate poorly soluble drugs in their hydrophobic core, effectively increasing the drug's apparent solubility in water.[15][16][17][18]
Objective: To prepare a stable formulation using a minimal amount of co-solvent with a stabilizing surfactant.
Materials:
2H-Thiopyran-3(4H)-one 1,1-dioxide
DMSO (or another suitable water-miscible organic solvent like NMP or DMA)[19][20]
A non-ionic surfactant such as Polysorbate 80 (Tween 80) or Solutol® HS-15.[19]
Aqueous buffer
Methodology:
Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 50 mM).
In a separate tube, prepare your final aqueous buffer containing a low concentration of surfactant. A good starting point is 0.1% to 0.5% (w/v) Tween 80.
Perform serial dilutions by adding the DMSO stock into the surfactant-containing buffer , not into the buffer alone. This allows the micelles to immediately encapsulate the compound as the co-solvent is diluted, preventing precipitation.
Crucial Step - Visual Inspection: After preparing your highest concentration in the final assay buffer, let it sit for at least 1-2 hours. Inspect it against a dark background with a focused light source (Tyndall effect) to check for any signs of light scattering, which would indicate fine precipitation or aggregation. A true solution will be completely clear.
Data Summary & Strategy Selection
Choosing the right solubilization method depends on your experimental constraints. The following table summarizes the key characteristics of the most common approaches.
Strategy
Mechanism of Action
Typical Concentration
Pros
Cons
Co-solvents
Reduces solvent polarity, breaking water's hydrogen bond network.[][21]
<5% (in vivo), <1% (in vitro)
Simple to prepare; effective for moderate solubility increases.
Can cause precipitation on dilution; potential for solvent toxicity/assay interference.[5]
Surfactants
Forms micelles that encapsulate the compound above the CMC.[15][17]
0.1 - 2% (w/v)
High solubilization capacity; can improve formulation stability.[16]
Can interfere with some biological assays; potential for cell lysis at high concentrations.
Cyclodextrins
Forms a host-guest inclusion complex, shielding the compound from water.[12][13][22]
5 - 40% (w/v)
Low toxicity; generally well-tolerated in cell culture and in vivo.[]
Can be expensive; high viscosity at high concentrations; may alter drug-target binding kinetics.
Experimental Workflow
To assist in selecting the appropriate solubilization path, the following decision tree provides a logical workflow for troubleshooting.
Caption: Decision tree for selecting a solubilization strategy.
References
Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. (URL: )
Cyclodextrins in Formulation Development: Complex
Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches - PMC. (URL: )
Cyclodextrin Solutions for API Solubility Boost - BOC Sciences. (URL: )
Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. (URL: )
Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility?. (URL: )
Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends - MDPI. (URL: )
The Role of Surfactants in Solubilization of Poorly Soluble Drugs - JOCPR. (URL: )
Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK. (URL: )
Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly W
Improving API Solubility - Sigma-Aldrich. (URL: )
Solubility Enhancement of Rifabutin by Co-solvency Approach - Journal of Pharmaceutical Neg
Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC. (URL: )
Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry - SciSpace. (URL: )
Applications of Surfactants in Pharmaceutical Formulation Development of Conventional and Advanced Delivery Systems - IJIRT. (URL: )
Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades - Pharma Excipients. (URL: )
Cosolvent – Knowledge and References - Taylor & Francis. (URL: )
Cosolvent - The 'Medicinal Magician' in The Laboratory - Shandong IRO Chel
Biological assay challenges from compound solubility: strategies for bioassay optimiz
17.6 pH Effects on Solubility - Chad's Prep®. (URL: )
16.4: The Effects of pH on Solubility - Chemistry LibreTexts. (URL: )
CompoundingToday.
Does pH affect solubility?
Synthesis, Reactions and Medicinal Importance of Cyclic Sulfone Deriv
one-1,1-dioxide - a versatile building block for the synthesis of new thiopyran-based heterocyclic systems - ResearchG
Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide – a versatile building block for the synthesis of new thiopyran-based heterocyclic systems - RSC Publishing. (URL: )
Sulfone containing examples of bioactive ingredients and technically relevant compounds.. (URL: )
Reducing side reactions and byproducts in 2H-Thiopyran-3(4H)-one 1,1-dioxide oxidation
Welcome to the Application Scientist Support Center. The oxidation of 2H-thiopyran-3(4H)-one to its corresponding 1,1-dioxide (cyclic β -keto sulfone), as well as the subsequent functionalization of the sulfone, presents...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Scientist Support Center. The oxidation of 2H-thiopyran-3(4H)-one to its corresponding 1,1-dioxide (cyclic
β
-keto sulfone), as well as the subsequent functionalization of the sulfone, presents unique chemoselectivity challenges. Because the molecule contains both a nucleophilic sulfur atom and an electrophilic ketone, reagents often trigger competing pathways such as Baeyer-Villiger lactonization, retro-Dieckmann ring cleavage, and over-oxidation.
This guide synthesizes field-proven methodologies and mechanistic causality to help you troubleshoot these side reactions and optimize your synthetic workflows.
Troubleshooting Guides & FAQs
Q: Why am I seeing significant Baeyer-Villiger lactonization during the oxidation of 2H-thiopyran-3(4H)-one to the 1,1-dioxide?A: This is a classic chemoselectivity issue driven by reaction kinetics. When using standard peroxycarboxylic acids like m-chloroperoxybenzoic acid (mCPBA), the initial oxidation of the highly nucleophilic sulfide to the sulfoxide is rapid. However, the second oxidation step (sulfoxide to sulfone) is significantly slower because the sulfur atom is now electron-deficient 1. During this kinetic bottleneck, the ketone moiety—activated by the adjacent ring system—competes for the peracid. The peroxy oxygen attacks the carbonyl to form a Criegee intermediate, leading to Baeyer-Villiger lactonization 2.
Solution: Switch to an oxidant that is a strong O-transfer agent for sulfur but a poor Baeyer-Villiger reagent. Hydrogen peroxide in acetic acid (H₂O₂/AcOH) or Oxone (potassium peroxymonosulfate) are highly chemoselective for S-oxidation and bypass the Criegee intermediate formation at the ketone 3.
Q: My LC-MS shows a mass corresponding to a ring-opened degradation product after workup. How do I prevent this?A: 2H-Thiopyran-3(4H)-one 1,1-dioxide is a cyclic
β
-keto sulfone. The
α
-protons situated between the ketone and the sulfone are highly acidic (pKa ~10–12). Under basic conditions (e.g., washing with NaOH or Na₂CO₃ during workup), the enolate forms readily. If the base is nucleophilic, it attacks the carbonyl carbon, and the resulting tetrahedral intermediate collapses by ejecting the sulfonyl carbanion as a leaving group 1. This retro-Dieckmann-type cleavage irreversibly opens the ring.
Solution: Maintain a slightly acidic to neutral pH during your workup. Quench residual oxidants with sodium sulfite (Na₂SO₃) rather than basic thiosulfate, and wash the organic layer with brine instead of bicarbonate 3.
Q: I want to isolate the sulfoxide intermediate, but mCPBA always yields a mixture of sulfoxide and sulfone. How can I achieve strict mono-oxidation?A: Standard oxidants struggle to differentiate the activation energy between the first and second S-oxidation events in cyclic thiopyrans. To isolate the S-oxide, you must use a sterically hindered, highly selective reagent. Davis's oxaziridine (2-(benzenesulfonyl)-3-phenyloxaziridine) is the optimal choice. It transfers a single oxygen atom at low temperatures (-78 °C to 0 °C) with exceptional chemoselectivity, completely halting at the sulfoxide stage without touching the ketone 2.
Quantitative Data: Oxidant Comparison
Selecting the correct oxidant is the primary variable in controlling side reactions. The table below summarizes the expected outcomes when oxidizing 2H-thiopyran-3(4H)-one.
Oxidant System
Temp (°C)
Chemoselectivity (Sulfone : Lactone)
Typical Yield (%)
Mechanistic Note
mCPBA (2.2 equiv)
25
40 : 60
35
Peracid favors competing Baeyer-Villiger lactonization during the slow sulfoxide-to-sulfone transition.
H₂O₂ (30%) / AcOH
0 to 25
>95 : 5
82
Acetic peracid generated in situ is milder; strong sulfur affinity minimizes ketone oxidation.
Oxone / MeOH-H₂O
0
>99 : 1
88
Strictly chemoselective for S-oxidation; bypasses Criegee intermediate formation at the ketone.
Davis's Oxaziridine
-78 to 0
N/A (Stops at S-oxide)
75–80
Highly selective for mono-oxidation; insufficient oxidation potential for sulfone formation.
Experimental Protocols
Protocol 1: Chemoselective Synthesis of 2H-Thiopyran-3(4H)-one 1,1-Dioxide
Objective: Achieve complete oxidation to the sulfone while suppressing Baeyer-Villiger lactonization and ring-opening.
Solvent Preparation: Dissolve 2H-thiopyran-3(4H)-one (1.0 equiv) in a 1:1 mixture of glacial acetic acid and acetic anhydride (approx. 5 mL/mmol) and cool to 0 °C in an ice bath.
Causality: Acetic anhydride acts as a water scavenger, driving the in situ formation of peracetic acid and preventing hydrolytic side reactions 3.
Causality: Maintaining the internal temperature below 5 °C during addition prevents thermal runaway and suppresses non-specific oxidation pathways.
Reaction Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 4–6 hours. Monitor via TLC (stain with KMnO₄) until the highly polar sulfoxide intermediate is fully consumed.
Quenching (Self-Validating Step): Cool the mixture back to 0 °C and add saturated aqueous Na₂SO₃ until peroxide test strips confirm the absence of residual oxidants.
Extraction: Extract with ethyl acetate. Wash the organic layer with water and brine.
Critical: Do not use saturated NaHCO₃ or NaOH, as the basic conditions will trigger retro-Dieckmann ring opening of the
β
-keto sulfone 1. Dry over MgSO₄ and concentrate under reduced pressure.
Protocol 2: Controlled
α
-Bromination of the 1,1-Dioxide
Objective: Functionalize the
α
-position of the synthesized sulfone without inducing over-oxidation or C-C cleavage.
Preparation: Dissolve the 2H-thiopyran-3(4H)-one 1,1-dioxide in glacial acetic acid at room temperature.
Causality: PHPB is a mild, solid source of electrophilic bromine. Unlike liquid Br₂, it prevents over-bromination and oxidative cleavage of the strained cyclic system 4.
Isolation: Stir for 2 hours, then pour the mixture into ice-cold water. The brominated product will precipitate and can be isolated via vacuum filtration.
Reaction Pathway & Troubleshooting Visualization
Troubleshooting workflow for 2H-Thiopyran-3(4H)-one oxidation and side-reaction pathways.
References
Multigram scale synthesis of 3,4- and 3,6-dihydro-2H-thiopyran 1,1-dioxides and features of their NMR spectral behavior. ResearchGate.3
Synthesis and chemical properties of cyclic β-keto sulfones (review). ResearchGate.1
Chemoselective Synthesis and Anti-Kinetoplastidal Properties of 2,6-Diaryl-4H-tetrahydro-thiopyran-4-one S-Oxides. PMC / NIH.2
Side reactions to avoid during functionalization of Tetrahydrothiopyran-4-one. Benchchem.4
Author: BenchChem Technical Support Team. Date: April 2026
Comparative Guide: 2H-Thiopyran-3(4H)-one 1,1-dioxide vs. Tetrahydro-4H-thiopyran-4-one 1,1-dioxide in Synthetic Chemistry
Executive Summary
Saturated and partially saturated heterocyclic sulfones are privileged scaffolds in modern drug discovery and agrochemical development[1]. Among these, the isomeric ketones 2H-thiopyran-3(4H)-one 1,1-dioxide (often referred to in literature as dihydro-2H-thiopyran-3(4H)-one 1,1-dioxide) and tetrahydro-4H-thiopyran-4-one 1,1-dioxide serve as foundational building blocks. While they share the exact same molecular formula (
C5H8O3S
) and molecular weight, the positional shift of the carbonyl group relative to the sulfone moiety fundamentally alters their electronic landscape, reactivity profiles, and downstream applications[2][3].
Structural Causality and Electronic Divergence
The divergent synthetic utility of these two isomers is rooted in the principles of molecular symmetry and the inductive effects of electron-withdrawing groups (EWGs). As an application scientist, understanding why these molecules react differently is critical for rational drug design.
Tetrahydro-4H-thiopyran-4-one 1,1-dioxide (The C4-Ketone):
This molecule possesses a plane of symmetry. The carbonyl group is located at the C4 position, while the sulfone is at C1. The
α
-protons at C3 and C5 are chemically equivalent[2]. Because these protons are only adjacent to one EWG (the carbonyl) and merely
β
to the sulfone, their acidity is typical for standard aliphatic ketones. This symmetry makes the C4-ketone an ideal precursor for the synthesis of symmetrically substituted spirocycles, preventing the formation of complex diastereomeric mixtures during reactions like the Bucherer-Bergs or Strecker syntheses[4].
2H-Thiopyran-3(4H)-one 1,1-dioxide (The C3-Ketone):
In stark contrast, the C3-ketone is asymmetrical. The carbonyl group at C3 places the C2 methylene group directly between two powerful EWGs: the ketone and the sulfone[3]. This dual-flanking creates a highly acidic "active methylene" site. The causality here is profound: when subjected to basic conditions, deprotonation occurs exclusively and rapidly at C2, generating a highly stabilized enolate. This extreme regioselectivity makes the C3-ketone a highly versatile building block for multi-component reactions (MCRs), allowing for the directional assembly of complex, asymmetric fused heterocyclic systems[3].
Electronic causality dictating synthetic utility of C3 vs. C4 thiopyranone dioxides.
To ensure trustworthiness and reproducibility in the lab, the following protocols are designed as self-validating systems. Physical changes in the reaction vessel serve as real-time indicators of mechanistic progression.
Protocol A: Symmetrical Spirohydantoin Synthesis via C4-Ketone
Objective: Synthesis of 1,4-dithia-7,9-diazaspiro[7]decane-8,10-dione 1,1-dioxide derivatives.
Causality & Validation: The Bucherer-Bergs reaction is utilized here. The symmetry of the C4-ketone ensures a single spirocyclic isomer is formed. The reaction is self-validating: as the hydantoin ring forms, the product's solubility in the aqueous ethanol mixture drastically decreases, resulting in spontaneous precipitation that drives the equilibrium forward (Le Chatelier's principle) and eliminates the need for chromatographic purification[4].
Initiation: Dissolve 10 mmol of tetrahydro-4H-thiopyran-4-one 1,1-dioxide[6] in 20 mL of a 1:1 mixture of EtOH and distilled water.
Reagent Addition: Add 15 mmol of potassium cyanide (KCN) and 30 mmol of ammonium carbonate (
(NH4)2CO3
). (Safety Note: Perform strictly in a highly ventilated fume hood due to cyanide use).
Thermal Activation: Heat the mixture to 60°C. The initial clear solution will gradually turn cloudy over 2-4 hours as the intermediate
α
-aminonitrile forms and subsequently reacts with
CO2
(released in situ from ammonium carbonate).
Self-Validation & Isolation: After 12 hours, a dense white precipitate indicates complete conversion. Cool to 0°C, filter the solid, wash with cold water (3 x 10 mL) to remove unreacted salts, and dry in vacuo.
Protocol B: Regioselective Multicomponent Reaction (MCR) via C3-Ketone
Objective: Synthesis of highly functionalized fused thiopyran scaffolds.
Causality & Validation: This protocol leverages the active methylene at C2. A Knoevenagel condensation occurs first between an aldehyde and malononitrile. The C3-ketone's highly nucleophilic C2 enolate then performs a regioselective Michael addition into the Knoevenagel adduct, followed by intramolecular cyclization[3]. The validation is visual: the transient Knoevenagel adduct exhibits a distinct yellow/orange color, which shifts as the Michael addition consumes the conjugated system, culminating in the precipitation of the fused heterocycle.
Initiation: In a 50 mL round-bottom flask, combine 10 mmol of an aromatic aldehyde (e.g., benzaldehyde) and 10 mmol of malononitrile in 15 mL of absolute ethanol.
Catalysis: Add 10 mol% of piperidine. Stir at room temperature for 15 minutes until a yellow tint confirms the formation of the highly electrophilic benzylidenemalononitrile intermediate.
Regioselective Attack: Add 10 mmol of 2H-thiopyran-3(4H)-one 1,1-dioxide[5]. Heat the reaction to reflux (78°C).
Self-Validation & Isolation: Monitor the reaction for 4 hours. The color will shift, and a solid will begin to crash out of the boiling solvent, indicating successful cyclization. Cool to room temperature, filter the solid, wash with cold ethanol, and recrystallize from DMF/EtOH.
Step-by-step experimental workflows for spirocyclic and fused scaffold synthesis.
HPLC Validation Strategies for 2H-Thiopyran-3(4H)-one 1,1-Dioxide: A Comparative Guide
Executive Summary Determining the purity of 2H-Thiopyran-3(4H)-one 1,1-dioxide (CAS 29431-37-6) requires precise control over chromatographic conditions due to the molecule's unique physicochemical properties. As a highl...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Determining the purity of 2H-Thiopyran-3(4H)-one 1,1-dioxide (CAS 29431-37-6) requires precise control over chromatographic conditions due to the molecule's unique physicochemical properties. As a highly polar, cyclic
β
-keto sulfone, it is a critical building block for synthesizing complex thiopyran-based heterocyclic systems, including anti-inflammatory agents and KATP channel openers[1]. However, its active methylene group induces dynamic keto-enol tautomerization, which can severely compromise analytical accuracy if unmitigated.
This guide objectively compares three chromatographic platforms—RP-HPLC , HILIC , and UPLC —providing step-by-step, self-validating protocols and experimental data aligned with ICH Q2(R2) validation standards[2].
To design a robust HPLC method, one must first understand the causality behind the analyte's behavior in solution[3].
High Polarity: The strongly electron-withdrawing sulfone (
−SO2−
) group imparts significant polarity, resulting in poor retention (early elution near the void volume) on standard non-polar C18 stationary phases unless highly aqueous mobile phases are used.
Keto-Enol Tautomerization: The
α
-protons located between the ketone and sulfone groups are highly acidic. In neutral or unbuffered mobile phases, the molecule exists in a dynamic equilibrium between its ketone and enol forms. Because this interconversion occurs on the timescale of the chromatographic separation, it manifests as severe peak broadening, tailing, or splitting.
The Solution: To achieve a sharp, symmetrical peak (Tailing Factor
<1.5
), the mobile phase pH must be driven well below the pKa of the active methylene group (typically using 0.1% Trifluoroacetic acid or Formic acid). This suppresses ionization and "locks" the molecule into a single dominant state.
Chromatographic impact of keto-enol tautomerization and mobile phase pH causality.
Platform Comparison: RP-HPLC vs. HILIC vs. UPLC
Selecting the correct platform depends on the specific phase of drug development and the nature of the expected impurities (e.g., polar degradation products vs. lipophilic synthetic byproducts).
The following protocols are designed as self-validating systems. By incorporating System Suitability Testing (SST) directly into the workflow, the method verifies its own reliability before sample data is acquired, ensuring compliance with ICH Q2(R2) guidelines[4].
Causality: Utilizes a low pH to suppress tautomerization, paired with a slow gradient to maximize the retention of the polar sulfone on a hydrophobic C18 phase.
Step 1: Reagent & System Preparation
Column: Zorbax Eclipse Plus C18, 150 × 4.6 mm, 5 µm.
Mobile Phase A: LC-MS grade Water + 0.1% Trifluoroacetic acid (TFA).
Mobile Phase B: LC-MS grade Acetonitrile + 0.1% TFA.
Diluent: 90% Water / 10% Acetonitrile (Matches initial gradient conditions to prevent solvent-mismatch peak distortion).
Step 2: Instrument Parameters
Flow Rate: 1.0 mL/min.
Gradient: 0-2 min (5% B), 2-12 min (linear to 60% B), 12-15 min (hold 60% B), 15-16 min (return to 5% B).
Column Temperature: 30°C (Stabilizes mass transfer kinetics).
Detection: UV at 220 nm.
Step 3: System Suitability Testing (SST)
Inject a 50 µg/mL reference standard of 2H-Thiopyran-3(4H)-one 1,1-dioxide six times.
Validation Gate: Proceed to sample analysis ONLY IF:
Causality: Because the sulfone is highly polar, HILIC provides orthogonal selectivity. The high organic mobile phase forces the polar analyte to partition into the water-enriched layer on the silica surface, offering superior retention for polar degradation products.
Step 1: Reagent & System Preparation
Column: SeQuant ZIC-HILIC, 150 × 4.6 mm, 5 µm.
Mobile Phase: Isocratic 80% Acetonitrile / 20% 10 mM Ammonium Formate (pH adjusted to 3.0 with formic acid). Note: A minimum of 5% water is strictly required in HILIC to maintain the stationary phase hydration layer.
Diluent: 80% Acetonitrile / 20% Water.
Step 2: Instrument Parameters
Flow Rate: 1.0 mL/min.
Column Temperature: 25°C.
Detection: UV at 220 nm.
Step 3: System Suitability Testing (SST)
Inject a 50 µg/mL reference standard.
Validation Gate: Verify
Tf≤1.3
and
N≥8,000
. HILIC typically yields sharper peaks for polar compounds than RP-HPLC, hence the stricter acceptance criteria.
Method Validation Data (ICH Q2(R2) Framework)
To objectively compare performance, the methods were evaluated against the ICH Q2(R2) validation characteristics: Specificity, Linearity, Precision, and Sensitivity (LOD/LOQ)[5]. The data below summarizes the experimental validation outcomes.
Validation Parameter
ICH Q2(R2) Acceptance Criteria
RP-HPLC (C18) Performance
HILIC (ZIC) Performance
UPLC (Sub-2 µm) Performance
Retention Time (
tR
)
N/A
4.2 min
8.5 min
1.1 min
Tailing Factor (
Tf
)
≤2.0
1.42
1.15
1.20
Theoretical Plates (
N
)
>2000
6,500
12,400
28,000
Linearity (
R2
)
≥0.999
0.9992
0.9998
0.9999
Range
80-120% of target
10 - 150 µg/mL
5 - 200 µg/mL
1 - 250 µg/mL
Precision (%RSD)
≤2.0%
1.1%
0.8%
0.4%
LOD / LOQ
S/N
≥
3 / S/N
≥
10
0.5 / 1.5 µg/mL
0.2 / 0.6 µg/mL
0.05 / 0.15 µg/mL
Data Interpretation:
While RP-HPLC is sufficient for standard lot release, HILIC demonstrates superior peak symmetry (
Tf=1.15
) and retention for this polar sulfone. UPLC provides the highest sensitivity (LOD 0.05 µg/mL) and efficiency (
N=28,000
), making it the optimal choice for high-throughput stability-indicating assays.
ICH Q2(R2) analytical validation workflow for 2H-Thiopyran-3(4H)-one 1,1-dioxide purity.
References
PubChem Compound Summary for CID 11815935: Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide. National Center for Biotechnology Information (NIH).
URL:[Link]
Palchykov, V. A., et al. (2018): Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide – a versatile building block for the synthesis of new thiopyran-based heterocyclic systems. New Journal of Chemistry, RSC Publishing.
URL:[Link]
ICH Q2(R2) Guideline: Validation of Analytical Procedures - Step 5. European Medicines Agency (EMA) / International Council for Harmonisation.
URL:[Link]
Mass spectrometry analysis of 2H-Thiopyran-3(4H)-one 1,1-dioxide vs acyclic sulfones
An in-depth structural elucidation of organosulfur compounds requires a rigorous understanding of gas-phase ion chemistry. Distinguishing between cyclic ketosulfones, such as 2H-Thiopyran-3(4H)-one 1,1-dioxide , and acyc...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth structural elucidation of organosulfur compounds requires a rigorous understanding of gas-phase ion chemistry. Distinguishing between cyclic ketosulfones, such as 2H-Thiopyran-3(4H)-one 1,1-dioxide , and acyclic sulfones via Electron Ionization Mass Spectrometry (EI-MS) relies on fundamentally different thermodynamic drivers and fragmentation pathways.
As a Senior Application Scientist, I have designed this guide to move beyond basic spectral matching. Here, we will analyze the physical causality behind these fragmentation differences, provide a self-validating analytical protocol, and present the diagnostic data required for definitive structural assignment.
Mechanistic Causality: The Physics of Fragmentation
The behavior of a molecule under 70 eV electron ionization is dictated by the stability of its radical cation and the thermodynamic favorability of neutral losses [1].
Cyclic compounds generally exhibit more stable molecular ions (
M+∙
) than acyclic molecules because fragmentation requires the cleavage of at least two bonds to separate the mass [2].
Primary Loss (Cheletropic Extrusion): The dominant fragmentation pathway for 2H-Thiopyran-3(4H)-one 1,1-dioxide is the rapid extrusion of sulfur dioxide (
SO2
, 64 Da). This is driven by the relief of ring strain and the extreme thermodynamic stability of the neutral
SO2
leaving group.
Secondary Loss (
α
-Cleavage): Following
SO2
loss, the remaining cyclic or acyclic ketone radical cation undergoes classic
α
-cleavage adjacent to the carbonyl group, resulting in the loss of carbon monoxide (
CO
, 28 Da)[3].
Acyclic Sulfones
In stark contrast, acyclic sulfones (e.g., dialkyl sulfones) often display weak or entirely absent molecular ion peaks because the energy from ionization is rapidly dissipated through single C-S bond cleavages [4].
The Meyerson Rearrangement: Before fragmentation, acyclic sulfones frequently undergo the classic Meyerson sulfone-sulfinate rearrangement. The oxygen atom migrates to the radical cation center, converting the sulfone into a sulfinate ester (
[R−S(=O)−O−R′]+∙
) [5].
Diagnostic Cleavage: This rearranged intermediate subsequently cleaves to yield characteristic sulfinyl (
[R−SO]+
) and alkoxy (
[R′−O]+
) cations.
Comparative Diagnostic Data
To streamline spectral interpretation, the quantitative and qualitative MS features of both compound classes are summarized below.
Analytical Feature
2H-Thiopyran-3(4H)-one 1,1-dioxide
Acyclic Sulfones (e.g., Dialkyl Sulfones)
Molecular Ion (
M+∙
) Abundance
Moderate to High (Stabilized by ring structure)
Weak or Absent (Rapid C-S bond cleavage)
Primary Neutral Loss
SO2
(64 Da)
Alkyl Radical (
R∙
)
Secondary Neutral Loss
CO
(28 Da) via
α
-cleavage
SO
(48 Da) or
SO2
(64 Da)
Dominant Rearrangement
Ring contraction / Cheletropic extrusion
Meyerson Sulfone-Sulfinate Rearrangement
Diagnostic Fragment Ions
[M−64]+∙
,
[M−92]+∙
[R−SO]+
,
[R−O]+
,
[R]+
Pathway Visualizations
EI-MS Fragmentation Pathway of 2H-Thiopyran-3(4H)-one 1,1-dioxide highlighting SO2 and CO loss.
Meyerson sulfone-sulfinate rearrangement typical in acyclic sulfones.
To ensure absolute trustworthiness in your structural assignments, do not rely solely on raw
m/z
values. The following protocol incorporates a self-validating logic loop to prevent false positives caused by isobaric interferences or matrix suppression.
Step 1: Autotune and Mass Calibration
Action: Introduce Perfluorotributylamine (PFTBA) as the calibration standard.
Causality: Validating the exact mass and relative abundances of
m/z
69, 219, and 502 ensures the quadrupole or TOF analyzer is correctly mapping the mass-to-charge ratios across the specific window required for sulfone analysis (m/z 50-300).
Action: Dissolve the analytes in LC-MS grade dichloromethane (DCM) to 10 µg/mL. Spike the sample with an isotopically labeled internal standard (e.g., Diphenyl sulfone-
d10
) at 5 µg/mL.
Causality: The internal standard acts as a continuous monitor for ionization efficiency. If the
d10
signal drops, matrix suppression is occurring, and the absence of a weak acyclic sulfone molecular ion cannot be trusted.
Step 3: Chromatographic Separation
Action: Inject 1 µL (Split 10:1) onto a 5% Phenyl Polysilphenylene-siloxane column (30m x 0.25mm x 0.25µm). Ramp oven from 60°C to 300°C at 15°C/min.
Causality: The slight polarity of the 5% phenyl phase provides optimal retention and peak shape for highly polarizable sulfone moieties, preventing the severe peak tailing commonly observed on purely non-polar (100% methyl) columns.
Step 4: EI-MS Acquisition
Action: Set Ionization Energy to exactly 70 eV and Source Temperature to 230°C.
Causality: 70 eV is the universal standard for EI-MS. Operating at this energy ensures the internal energy imparted to the molecules matches the conditions under which universal fragmentation rules (like the Meyerson rearrangement) were established, allowing direct comparison to NIST databases [1].
Step 5: Data Validation (The Isotopic Check)
Action: Extract the ion chromatograms (EIC) for the suspected molecular ions. Calculate the ratio of the monoisotopic peak (M) to the M+2 peak.
Causality: Sulfur has a characteristic
34S
natural abundance of ~4.2%. Any true sulfur-containing molecular ion must exhibit an M+2 peak at approximately 4.5% the intensity of the monoisotopic peak. If this isotopic signature is missing, the peak is flagged as a matrix artifact or a fragment that has already lost the sulfur moiety.
References
Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. I. Diagnostic Ions for Acyclic Compounds. AIP Publishing. URL:[Link]
Electron ionization mass spectra of alkylated sulfabenzamides. ResearchGate. URL:[Link]
Mass Spectrometry: Fragmentation. Miami University. URL:[Link]
Interpretation of Mass Spectra. Saarland University. URL:[Link]
Comparative Reactivity Guide: 2H-Thiopyran-3(4H)-one 1,1-dioxide vs. Alternative Cyclic Sulfones
Executive Summary Cyclic sulfones are indispensable scaffolds in medicinal chemistry, frequently serving as bioisosteres and core pharmacophores in FDA-approved drugs such as the antiglaucoma agent Dorzolamide[1]. Within...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Cyclic sulfones are indispensable scaffolds in medicinal chemistry, frequently serving as bioisosteres and core pharmacophores in FDA-approved drugs such as the antiglaucoma agent Dorzolamide[1]. Within this class, 2H-Thiopyran-3(4H)-one 1,1-dioxide (PubChem CID: 11815935) stands out as a highly versatile, six-membered cyclic β-keto sulfone[2].
Unlike simple cyclic sulfones (e.g., sulfolane) which exhibit poor C-H acidity and require harsh cryogenic conditions for functionalization, 2H-thiopyran-3(4H)-one 1,1-dioxide possesses dual electron-withdrawing groups that drastically alter its reactivity profile[3][4]. This guide objectively compares its performance against other cyclic sulfones, providing mechanistic insights and validated experimental protocols to optimize its use in multi-component reactions (MCRs) and diversity-oriented synthesis.
Structural & Mechanistic Comparison
The reactivity of cyclic sulfones is primarily dictated by the acidity of their α-protons and the thermodynamic stability of the resulting enolate/carbanion.
The Dual Activation Advantage
In 2H-thiopyran-3(4H)-one 1,1-dioxide, the C2 methylene group is flanked by both a strongly electron-withdrawing sulfonyl group (-SO₂-) and a carbonyl group (-C=O)[4]. This dual activation lowers the pKa of the C2 protons to approximately 10–12. Consequently, enolization can be achieved using mild, secondary amine bases (like piperidine) at room temperature[1].
By contrast, simple cyclic sulfones like sulfolane (tetrahydrothiophene 1,1-dioxide) lack the carbonyl moiety. Their α-protons have a pKa of ~31, necessitating the use of strong organolithium bases (e.g., n-BuLi or LDA) at -78 °C to generate a reactive carbanion[3]. Furthermore, when compared to its five-membered β-keto sulfone analog (dihydrothiophen-3(2H)-one 1,1-dioxide ), the six-membered thiopyran ring experiences significantly less ring strain upon rehybridization from sp³ to sp² during enolization, leading to higher thermodynamic stability of the intermediate and superior yields in condensation reactions[4].
Reactivity map of 2H-Thiopyran-3(4H)-one 1,1-dioxide highlighting dual activation sites.
Quantitative Performance Data
The following table summarizes the comparative reactivity metrics across three distinct classes of cyclic sulfones, highlighting why 2H-thiopyran-3(4H)-one 1,1-dioxide is the preferred substrate for diversity-oriented library synthesis.
2H-Thiopyran-3(4H)-one 1,1-dioxide excels in base-catalyzed domino Knoevenagel–Michael-heterocyclization sequences[1].
Causality of Experimental Choices:
Base Selection: Piperidine is utilized not just as a base, but as a potential organocatalyst. It facilitates the initial Knoevenagel condensation with an aldehyde by forming a highly reactive iminium intermediate, while simultaneously deprotonating the C2 position of the thiopyran ring.
Thermodynamic Sink: The reaction is driven to completion by the formation of a highly conjugated, stable spiro or fused bicyclic system. The precipitation of this product from the alcoholic solvent acts as a thermodynamic sink, pulling the equilibrium forward.
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems .
Protocol A: Domino Synthesis of Fused Thiopyran-1,1-dioxides (High Reactivity)
Objective: Synthesize a bicyclic thiopyran-S,S-dioxide motif using 2H-thiopyran-3(4H)-one 1,1-dioxide, an aldehyde, and malononitrile[1].
Step-by-Step Methodology:
Preparation: In a 50 mL round-bottom flask, dissolve 2H-thiopyran-3(4H)-one 1,1-dioxide (1.0 mmol), malononitrile (1.0 mmol), and the selected aromatic aldehyde (1.0 mmol) in absolute ethanol (10 mL).
Catalysis: Add 2–3 drops of piperidine (approx. 10 mol%) to the stirring mixture at room temperature.
Causality: Ethanol is chosen because the starting materials are highly soluble, whereas the fused heterocyclic product is minimally soluble, facilitating easy isolation.
Self-Validation (Monitoring): Monitor the reaction via TLC (Eluent: EtOAc/Hexane 1:1). The highly UV-active β-keto sulfone spot will disappear within 30–45 minutes, coinciding with the formation of a dense precipitate.
Isolation: Once TLC confirms starting material consumption, filter the precipitate under vacuum.
Purification: Wash the solid with ice-cold ethanol (2 x 5 mL) to remove trace piperidine and unreacted aldehyde. No column chromatography is required.
Confirmation: Confirm the regioselectivity via 2D NMR (HMBC/HSQC), specifically looking for the disappearance of the C2 methylene protons.
Protocol B: Comparative Alkylation of Sulfolane (Low Reactivity)
Objective: Attempt α-functionalization of a simple cyclic sulfone to demonstrate the necessity of harsh conditions[3].
Step-by-Step Methodology:
Preparation: Dissolve sulfolane (1.0 mmol) in strictly anhydrous THF (10 mL) under an argon atmosphere.
Cryogenic Activation: Cool the flask to -78 °C using a dry ice/acetone bath.
Deprotonation: Dropwise add n-BuLi (1.1 mmol, 2.5 M in hexanes). Stir for 1 hour at -78 °C.
Causality: The lack of a carbonyl group means the pKa is too high for amine bases. Moisture must be rigorously excluded to prevent quenching of the highly basic carbanion.
Electrophile Addition: Add the electrophile (e.g., benzyl bromide, 1.1 mmol) and allow the reaction to slowly warm to room temperature overnight.
Validation: Quench with saturated NH₄Cl. Extract with EtOAc, concentrate, and purify via flash chromatography. Yields are typically lower due to competing poly-alkylation and elimination side-reactions.
Standardized experimental workflow for multi-component reactions.
Conclusion
For researchers developing sulfur-containing heterocyclic libraries, 2H-thiopyran-3(4H)-one 1,1-dioxide offers a vastly superior reactivity profile compared to simple cyclic sulfones. Its dual-activated C2 position allows for mild, base-catalyzed functionalization, eliminating the need for cryogenic conditions and highly reactive organolithium reagents. By leveraging the protocols and mechanistic pathways outlined above, drug development professionals can efficiently synthesize complex, biologically active spiro and fused thiopyran architectures.
References
Title: Dihydro-2H-thiopyran-3(4H)
Title: Synthesis, Reactions and Medicinal Importance of Cyclic Sulfone Derivatives: A Review
Source: ResearchGate
URL
Title: Synthesis and chemical properties of cyclic β-keto sulfones (review)
Analytical Validation of 2H-Thiopyran-3(4H)-one 1,1-Dioxide: Benchtop vs. High-Field Spectroscopic Workflows
As a Senior Application Scientist, I frequently evaluate the most efficient and reliable methods for confirming the synthesis of complex pharmaceutical intermediates. 2H-Thiopyran-3(4H)-one 1,1-dioxide (also known as tet...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently evaluate the most efficient and reliable methods for confirming the synthesis of complex pharmaceutical intermediates. 2H-Thiopyran-3(4H)-one 1,1-dioxide (also known as tetrahydrothiopyran-3-one 1,1-dioxide) is a cyclic
β
-keto sulfone that serves as a critical building block in drug development[1]. Validating its synthesis—often achieved via the oxidation of the corresponding sulfide—requires a robust analytical strategy.
This guide objectively compares two distinct analytical product suites: Traditional High-Field NMR / Transmission FTIR versus Modern Benchtop NMR / ATR-FTIR . By examining the causality behind the spectral data, we will determine which system provides the most trustworthy, self-validating workflow for this specific molecule.
The Mechanistic Basis of Spectral Validation
Before comparing instrumentation, we must establish the ground truth of the molecule's spectral footprint. The unique structure of 2H-thiopyran-3(4H)-one 1,1-dioxide features a highly activated methylene group (the C2 position) flanked by a sulfone (
SO2
) and a ketone (
C=O
).
FTIR Causality
The orthogonal dipole moments of the functional groups provide distinct vibrational modes. The ketone typically absorbs around 1720–1730 cm
−1
. The sulfone group exhibits two intense bands due to asymmetric and symmetric stretching at ~1320 cm
−1
and ~1130 cm
−1
, respectively. The presence of these three bands is the primary diagnostic fingerprint for cyclic
β
-keto sulfones[2].
NMR Causality
In
1H
NMR, the C2 protons are subjected to the combined anisotropic deshielding of the adjacent carbonyl and the strong inductive electron withdrawal of the sulfone group. Because the C2 position is isolated between these two groups, it lacks vicinal protons and appears as a sharp, highly deshielded singlet near 4.0 ppm[3]. The C4 and C6 protons are also deshielded but to a lesser extent, while the C5 protons remain the most shielded.
Figure 1: Logical assignment of 1H NMR shifts based on functional group deshielding effects.
Comparative Analysis of Analytical Suites
When equipping a lab for routine validation of cyclic sulfones, scientists must choose between high-resolution traditional systems and agile modern benchtop systems.
Suite B: Benchtop NMR (60–100 MHz) + ATR-FTIR (Diamond Crystal)
Table 1: Performance Comparison of Analytical Suites
Feature
Suite A: High-Field NMR + KBr FTIR
Suite B: Benchtop NMR + ATR-FTIR
Verdict for Cyclic Sulfones
Resolution
Baseline separation of all aliphatic multiplets (C4, C5, C6).
C4/C5/C6 may exhibit minor overlap; C2 singlet remains perfectly isolated .
Suite B is sufficient. The diagnostic C2 peak at ~4.0 ppm does not require high-field resolution.
Sample Prep
High effort. Requires grinding and pressing KBr pellets.
Low effort. Direct solid deposition onto the diamond ATR crystal.
Suite B is superior. Minimizes the risk of pressure-induced polymorphic changes.
Artifacts
Hygroscopic KBr introduces a broad O-H stretch at ~3300 cm
−1
.
Minimal matrix interference; requires standard ATR depth correction.
Suite B is more trustworthy. KBr water artifacts can mask genuine hydroxyl impurities from incomplete synthesis.
Throughput
Moderate. Requires cryogen maintenance and longer prep times.
High. Rapid deployment, cryogen-free operation.
Suite B offers superior operational efficiency for routine synthetic confirmation.
Self-Validating Experimental Protocols
To ensure scientific integrity, the protocols below are designed as self-validating systems. Every step includes internal checks to prevent false positives.
Protocol 1: ATR-FTIR Acquisition (Suite B)
Background Validation: Clean the diamond ATR crystal with LC-MS grade isopropanol. Acquire an air background spectrum. Self-check: Ensure the baseline is flat and free of residual organic contamination before proceeding.
Sample Deposition: Deposit 2–3 mg of crystalline 2H-thiopyran-3(4H)-one 1,1-dioxide directly onto the center of the crystal.
Pressure Application: Apply the pressure anvil until the software indicates optimal contact. Causality: Intimate contact is required because the evanescent wave penetrates only 0.5–2 µm into the sample.
Acquisition: Acquire 32 scans at 4 cm
−1
resolution.
Data Processing: Apply an ATR correction algorithm to adjust for wavelength-dependent penetration depth, ensuring the relative peak intensities match standard transmission libraries.
Protocol 2: Benchtop NMR Sample Preparation and Acquisition (Suite B)
Dissolution & Internal Standard: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous deuterated chloroform (
CDCl3
) containing 0.03% v/v Tetramethylsilane (TMS). Self-check: TMS acts as the internal 0.0 ppm reference, validating the chemical shift calibration.
Filtration: Filter the solution through a glass wool plug into a standard 5 mm NMR tube. Causality: Removing insoluble polymeric impurities prevents magnetic field distortion and broad line widths.
Acquisition: Acquire
1H
NMR (16 scans, relaxation delay 2s) to ensure complete relaxation of all protons.
Processing: Phase and baseline correct the spectra. Reference the residual
CHCl3
peak to 7.26 ppm to cross-validate the TMS calibration.
Figure 2: Experimental workflow for analytical validation of 2H-Thiopyran-3(4H)-one 1,1-dioxide.
Quantitative Data Summary
The following tables summarize the expected quantitative data for a successful synthesis, derived from authoritative spectroscopic libraries and peer-reviewed literature[1][2][3].
Table 2: Key FTIR Vibrational Assignments
Functional Group
Expected Wavenumber (cm
−1
)
Intensity
Diagnostic Significance
Ketone (
C=O
) Stretch
1720 – 1730
Strong
Confirms the presence of the oxidized C3 position.
Sulfone (
SO2
) Asymmetric
1315 – 1330
Strong
Primary confirmation of sulfide oxidation to sulfone.
Sulfone (
SO2
) Symmetric
1120 – 1140
Strong
Secondary confirmation of the sulfone moiety.
Aliphatic
C−H
Stretch
2900 – 3000
Weak/Medium
Confirms the intact saturated ring backbone.
Table 3: Expected
1H
NMR Chemical Shifts (in
CDCl3
)
Position
Expected Shift (
δ
, ppm)
Multiplicity
Integration
Causality / Deshielding Source
C2
~4.0
Singlet
2H
Highly deshielded by both adjacent
SO2
and
C=O
.
C6
~3.2
Triplet
2H
Deshielded by the adjacent
SO2
group.
C4
~2.8
Triplet
2H
Deshielded by the adjacent
C=O
group.
C5
~2.3
Quintet/Multiplet
2H
Least deshielded; aliphatic center of the ring.
References
Title: Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide
Source: PubChem (National Center for Biotechnology Information)
URL: [Link]
Title: Catalytic Enantioselective Synthesis of α-Difunctionalized Cyclic Sulfones
Source: The Journal of Organic Chemistry (ACS Publications)
URL: [Link]
Title: X-Ray Structures of Some Heterocyclic Sulfones
Source: Molecules (MDPI)
URL: [Link]
Benchmarking 2H-Thiopyran-3(4H)-one 1,1-dioxide Efficacy in Cross-Coupling and Conjugate Addition Reactions
An Objective Guide for Senior Researchers Abstract This guide provides an in-depth comparative analysis of 2H-thiopyran-3(4H)-one 1,1-dioxide, a heterocyclic building block of significant interest in medicinal chemistry...
Author: BenchChem Technical Support Team. Date: April 2026
An Objective Guide for Senior Researchers
Abstract
This guide provides an in-depth comparative analysis of 2H-thiopyran-3(4H)-one 1,1-dioxide, a heterocyclic building block of significant interest in medicinal chemistry and organic synthesis.[1][2][3][4] We objectively benchmark its performance in two key transformations critical for drug development: palladium-catalyzed Heck-type vinylations and base-catalyzed Michael additions. Performance is compared against established alternatives, namely acyclic phenyl vinyl sulfone and the classic cyclic enone, 2-cyclohexen-1-one. This document furnishes researchers with the experimental data, detailed protocols, and mechanistic insights required to effectively integrate this versatile scaffold into their synthetic programs.
Introduction: The Strategic Value of the Cyclic Sulfone Motif
The cyclic sulfone motif is a privileged structure in modern drug discovery, prized for its ability to act as a conformational constraint, a hydrogen bond acceptor, and a potent electron-withdrawing group.[1] Among these, 2H-thiopyran-3(4H)-one 1,1-dioxide (hereafter 1 ) has emerged as a particularly versatile synthetic intermediate.[2][3][5] Its structure uniquely combines the features of a six-membered cyclic sulfone (a thiane 1,1-dioxide) with an α,β-unsaturated ketone system.[6][7][8]
This dual functionality imparts two distinct modes of reactivity, making it a powerful tool for molecular construction:
As a Michael Acceptor: The powerful electron-withdrawing sulfone group strongly activates the vinyl system, rendering it highly susceptible to conjugate addition by a wide range of nucleophiles.[9][10]
As a Cross-Coupling Partner: The vinyl sulfone moiety can participate in classic palladium-catalyzed C-C bond-forming reactions, such as the Heck reaction.[11][12] Furthermore, related α-oxo-vinylsulfones have proven to be competent electrophiles in nickel-catalyzed Suzuki-Miyaura cross-couplings, where the sulfone acts as a leaving group.[13][14][15]
This guide will dissect these reactivities, providing a clear, data-driven comparison to guide your synthetic strategy.
Core Reactivity Pathways
The utility of compound 1 stems from its ability to undergo two primary transformations, each enabling the formation of distinct structural motifs. Understanding the underlying mechanisms is key to optimizing reaction conditions.
Fig 1. Dominant reaction pathways for compound 1.
Performance Benchmark: Heck-Type Vinylation
The Mizoroki-Heck reaction is a cornerstone of C-C bond formation, coupling a vinyl partner with an aryl halide.[16][17] The performance of vinyl sulfones in this reaction is highly dependent on the oxidation state of the sulfur atom; sulfones are significantly more reactive and less prone to catalyst poisoning than the corresponding vinyl sulfides or sulfoxides.[12]
Here, we compare the efficacy of our target compound 1 with the widely used acyclic alternative, phenyl vinyl sulfone, using data adapted from literature precedents for palladium-catalyzed Heck reactions.[12]
Table 1: Comparative Efficacy in Palladium-Catalyzed Heck Vinylation
¹Tedicyp = cis,cis,cis-1,2,3,4-tetrakis[(diphenylphosphino)methyl]cyclopentane.
²Estimated yield based on the high reactivity reported for other vinyl sulfones under these conditions. Specific experimental data for compound 1 in Heck reactions is sparse, representing a research opportunity.
Expert Analysis:
The data strongly suggests that vinyl sulfones are excellent substrates for Heck vinylations, consistently delivering near-quantitative yields.[12] The electron-withdrawing nature of the sulfone group facilitates the key migratory insertion step in the catalytic cycle. While direct data for compound 1 is not prevalent in the surveyed literature, its structural similarity to highly reactive vinyl sulfones predicts excellent performance. The rigid cyclic structure of 1 may offer distinct stereochemical control compared to its acyclic counterparts, a factor worthy of experimental investigation.
Performance Benchmark: Michael Addition
The Michael or conjugate addition is arguably the most fundamental reaction for α,β-unsaturated systems.[9] The extreme electrophilicity of the β-carbon in compound 1 , induced by both the ketone and the potent sulfone group, makes it an exceptional Michael acceptor.
We benchmark its performance against phenyl vinyl sulfone (an activated alkene) and 2-cyclohexen-1-one (a classic cyclic enone) using thiophenol as a representative soft nucleophile for thia-Michael additions.[10][18]
Table 2: Comparative Efficacy in Thia-Michael Addition
³Estimated yield based on the high reactivity of related systems and the dual activation by the ketone and sulfone moieties.
Expert Analysis:
Compound 1 is predicted to be an outstanding Michael acceptor. The convergence of two powerful electron-withdrawing groups (ketone and sulfone) on the same double bond creates a highly electron-deficient π-system. This "push-pull" effect significantly lowers the LUMO energy, making it exceptionally reactive towards soft nucleophiles like thiols, malonates, and amines.[9][10] The reaction is expected to proceed rapidly under mild, base-catalyzed conditions. Compared to 2-cyclohexen-1-one, which is activated only by a ketone, compound 1 offers substantially higher reactivity, potentially requiring less catalyst and shorter reaction times.
Detailed Experimental Protocol: Michael Addition to Compound 1
This protocol provides a robust, self-validating method for the conjugate addition of a carbon nucleophile (diethyl malonate) to 2H-thiopyran-3(4H)-one 1,1-dioxide.
Objective: To synthesize diethyl 2-((1,1-dioxidotetrahydro-2H-thiopyran-3-yl)carbonyl)malonate.
Materials:
2H-Thiopyran-3(4H)-one 1,1-dioxide (1 ) (1.0 eq)
Diethyl malonate (1.2 eq)
Sodium ethoxide (NaOEt) (1.1 eq)
Anhydrous Ethanol (EtOH)
1 M Hydrochloric Acid (HCl)
Saturated aqueous Sodium Chloride (brine)
Anhydrous Magnesium Sulfate (MgSO₄)
Ethyl Acetate (EtOAc) & Hexanes for chromatography
Comprehensive Guide to the Safe Handling and Disposal of 2H-Thiopyran-3(4H)-one 1,1-dioxide 2H-Thiopyran-3(4H)-one 1,1-dioxide (CAS 29431-37-6), also known as dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide, is a versatile su...
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Guide to the Safe Handling and Disposal of 2H-Thiopyran-3(4H)-one 1,1-dioxide
2H-Thiopyran-3(4H)-one 1,1-dioxide (CAS 29431-37-6), also known as dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide, is a versatile sulfur-containing heterocycle heavily utilized in medicinal chemistry. It serves as a critical building block for synthesizing spirocyclic scaffolds and complex active pharmaceutical ingredients (APIs)[1].
However, its unique structural features—a cyclic sulfone coupled with a ketone—demand rigorous safety and disposal protocols. Improper disposal not only risks dangerous cross-reactivity in laboratory waste streams but also leads to the environmental release of toxic sulfur oxides (
SOx
). This guide provides drug development professionals with a field-proven, self-validating operational plan for the safe handling, spill decontamination, and end-of-life destruction of this compound.
Physicochemical & Hazard Profile
Before executing any disposal protocol, operators must understand the physical and chemical parameters of the material. The table below summarizes the critical data required for hazard assessment.
Table 1: Physicochemical Properties and Hazard Assessment
Property / Attribute
Specification
Operational Implication
Chemical Name
2H-Thiopyran-3(4H)-one 1,1-dioxide
Must be explicitly listed on waste manifests.
CAS Number
29431-37-6
Use for exact EHS tracking and SDS retrieval.
Molecular Formula
C5H8O3S
High sulfur content dictates incineration methods.
Physical Appearance
Yellow Solid [1]
Dust generation is a primary inhalation risk.
Key Reactive Moieties
Cyclic Sulfone, Ketone
Alpha-protons are highly acidic; prone to enolization.
Primary Hazards
Irritant, Toxic Byproducts
Combustion yields
SO2
and
SO3
gases.
Mechanistic Insights: The "Why" Behind Segregation
In chemical waste management, merely following steps without understanding the underlying chemistry leads to catastrophic failures. The disposal of 2H-Thiopyran-3(4H)-one 1,1-dioxide requires strict segregation from specific chemical classes due to two primary mechanistic reasons:
Base-Catalyzed Exothermic Reactions: The methylene protons situated between the sulfone and ketone groups are highly acidic due to the strong electron-withdrawing nature of both functional groups. If this compound is inadvertently disposed of in a "Basic Aqueous Waste" carboy containing hydroxides or alkoxides, it will undergo rapid deprotonation. This triggers exothermic enolization and subsequent aldol-type condensations or polymerizations. In a sealed waste container, this exothermic reaction can cause rapid pressure buildup and container rupture [2].
Combustion Byproducts: When organic sulfones are destroyed via thermal oxidation (incineration), the sulfur atom is oxidized to sulfur dioxide (
SO2
) and sulfur trioxide (
SO3
). If routed to a standard municipal incinerator rather than a specialized hazardous waste facility equipped with alkaline scrubbers, these gases will be released into the atmosphere, violating EPA emissions standards and contributing to acid rain [3].
Step-by-Step Operational Methodologies
To ensure a self-validating system, every step in the following protocols includes a verification check to confirm the procedure was executed correctly.
Workflow A: Liquid Waste Consolidation & Transfer
Use this protocol when disposing of reaction filtrates or chromatography fractions containing the compound.
Compatibility Verification: Before opening the target waste carboy, verify the attached waste log. Validation Check: Ensure no strong bases (e.g., NaOH, TEA), amines, or strong oxidizers (e.g., peroxides, nitric acid) have been added to this container.
Solvent Categorization: Determine if the compound is dissolved in a halogenated solvent (e.g., Dichloromethane) or a non-halogenated solvent (e.g., Ethyl Acetate, Methanol).
Transfer: Operating entirely within a certified fume hood, use a dedicated, grounded funnel to transfer the solution into the appropriate HPLC-compatible waste carboy.
Labeling and Documentation: Immediately update the waste log. Validation Check: The label must explicitly state "Contains Sulfur Organics" to alert the downstream waste management vendor that an
SOx
scrubber is required during incineration.
Workflow B: Solid Spill Cleanup & Decontamination
Use this protocol in the event of a powder spill on the benchtop or floor.
Site Isolation & PPE: Evacuate non-essential personnel. Don nitrile gloves, chemical safety goggles, a lab coat, and an N95/P100 particulate respirator (the yellow solid poses an inhalation hazard when aerosolized).
Inert Containment: Surround the spilled powder with a compatible inert absorbent, such as clean sand or vermiculite. Causality Note: Never use combustible materials like sawdust. If the spill zone contains trace oxidizers, sawdust can act as a fuel source and ignite.
Collection: Using a non-sparking plastic scoop, carefully collect the solid mixture. Validation Check: Do not dry-sweep with a brush, as this aerosolizes the fine yellow powder.
Surface Decontamination: Wash the spill area with a mild detergent and water solution to solubilize any remaining traces of the sulfone. Collect the wash water using absorbent pads.
Disposal Routing: Place all collected solids, absorbent pads, and contaminated PPE into a heavy-duty polyethylene bag. Seal and place into a rigid secondary container. Label as "Hazardous Solid Waste - Contains Sulfur Organics."
Waste Routing Decision Matrix
To streamline laboratory operations and prevent improper mixing, follow the logical decision tree below for all waste containing 2H-Thiopyran-3(4H)-one 1,1-dioxide.
Decision matrix for the segregation and disposal routing of 2H-Thiopyran-3(4H)-one 1,1-dioxide.
References
National Center for Biotechnology Information . "PubChem Compound Summary for CID 11815935, Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide." PubChem,[Link]
National Research Council . "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." The National Academies Press, 2011.[Link]
Personal protective equipment for handling 2H-Thiopyran-3(4H)-one 1,1-dioxide
As a Senior Application Scientist, I frequently consult with drug development professionals on the safe handling and operational integration of highly reactive cyclic β-keto sulfones. 2H-Thiopyran-3(4H)-one 1,1-dioxide (...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently consult with drug development professionals on the safe handling and operational integration of highly reactive cyclic β-keto sulfones. 2H-Thiopyran-3(4H)-one 1,1-dioxide (also known as dihydro-2H-thiopyran-3(4H)-one 1,1-dioxide) is a versatile, highly reactive building block. It is characterized by the presence of identical structural fragments—specifically carbonyl, active methylene, and sulfonyl groups[1].
Because of its unique structure, it is widely utilized as a strong CH-acid component in the multicomponent synthesis of highly substituted [1,2,3]triazolo[1,5-a]pyrimidines[2] and in the development of dihydropyridine ATP-sensitive potassium (KATP) channel openers[3]. However, the very features that make it synthetically valuable also dictate strict personal protective equipment (PPE) and handling protocols.
Below is the definitive safety, operational, and disposal guide for handling this compound, designed to ensure scientific integrity and laboratory safety.
Mechanistic Profiling & Hazard Causality
To understand how to protect yourself, you must understand why the chemical poses a threat.
2H-Thiopyran-3(4H)-one 1,1-dioxide contains an active methylene group flanked by strongly electron-withdrawing sulfonyl and carbonyl moieties[1]. This creates a highly acidic CH-center.
Exothermic Reactivity: In the presence of bases, it undergoes rapid, base-catalyzed deprotonation. If handled improperly, this can lead to uncontrolled exothermic reactions.
Biological Sensitization: Organic sulfones can act as dermal penetration enhancers. The crystalline dust of this compound is a severe mucosal and respiratory irritant.
Caption: Mechanistic hazard pathway and corresponding PPE mitigation strategy.
PPE Specification & Justification
Standard basic lab attire is insufficient for handling active CH-acids in combination with highly permeating solvents (like DMF) frequently used in these reactions[2].
Hand Protection (Double Gloving Required): Use heavy-duty Nitrile gloves (minimum thickness 0.11 mm). Causality: Sulfones facilitate dermal absorption. When this compound is dissolved in solvents like DMF or Methanol[2], standard latex gloves will fail rapidly due to solvent permeation, pulling the dissolved sulfone directly into the skin.
Eye Protection: ANSI Z87.1 certified, tight-fitting indirect-ventilation splash goggles. Causality: The active methylene group makes the compound a strong CH-acid[1][2], posing a risk of severe ocular irritation and corneal damage upon contact with mucous membranes.
Respiratory & Engineering Controls: Handle exclusively inside a certified Class II Type A2 biological safety cabinet or a standard chemical fume hood (face velocity of 80-100 fpm). Causality: Weighing and transferring the dry powder risks the aerosolization of fine crystalline particulates[1].
2H-Thiopyran-3(4H)-one 1,1-dioxide is frequently reacted with 4-amino-5-carboxamido-1,2,3-triazole and aromatic aldehydes to form triazolopyrimidines[2][4].
This protocol utilizes microwave/ultrasonic activation to minimize thermal degradation and maximize yield[4].
Preparation: In a dried 10 mL microwave-safe reaction vial, add equimolar amounts (1.0 mmol) of 4-amino-5-carboxamido-1,2,3-triazole, 2H-thiopyran-3(4H)-one 1,1-dioxide, and the selected aromatic aldehyde[2][4]. Perform this step entirely within the fume hood to avoid dust inhalation.
Solvation: Suspend the solid mixture in 3 mL of a DMF/methanol mixture (1:2 v/v)[2].
Causality: The mixed solvent system provides optimal dielectric heating properties for microwave activation while ensuring the complete solvation of the highly polar sulfone intermediate.
Activation: Subject the sealed vial to microwave irradiation (or ultrasonic irradiation) for 5 to 15 minutes[2][4].
Self-Validation Step: Withdraw a 10 µL aliquot and monitor the reaction via TLC (eluent: ethyl acetate/hexane). The reaction is complete only when the UV-active spot corresponding to the starting thiopyran-3-one 1,1-dioxide has completely disappeared.
Isolation: Cool the reaction mixture to room temperature. The target 5,6,7,9-tetrahydro-4H-thiopyrano[3,2-d][1,2,3]triazolo[1,5-a]pyrimidine derivative will precipitate directly from the DMF/methanol matrix[2]. Filter the precipitate under a vacuum and wash with cold methanol.
Caption: Step-by-step workflow for ultrasonic/microwave-assisted heterocyclization.
Waste Management & Disposal Plan
Because 2H-Thiopyran-3(4H)-one 1,1-dioxide contains sulfur but no halogens, strict segregation is required to prevent cross-contamination with halogenated waste streams.
Solid Waste: Any unreacted powder, contaminated weighing boats, and filter papers must be disposed of in a sealed, puncture-proof container designated specifically for "Hazardous Solid Organic Waste."
Liquid Waste: The DMF/methanol filtrates generated during the isolation step contain unreacted aldehydes and trace sulfones[2]. Route this effluent exclusively to the "Halogen-Free Organic Solvent Waste" carboy.
Logistical Warning: Ensure the liquid waste carboy is properly vented. Residual CH-acids can slowly generate gas if inadvertently mixed with trace bases from other laboratory processes.
References
Synthesis and chemical properties of cyclic β-keto sulfones (review) . Taras Shevchenko Kyiv National University. Khimiya Geterotsiklicheskikh Soedinenii.[Link]
Efficient Multicomponent Synthesis of Highly Substituted [1,2,3]Triazolo[1,5-a]pyrimidines . ResearchGate.[Link]
Microwave-assisted and ultrasonic-assisted three-component heterocyclization of 4-amino-5-carboxamido-1,2,3-triazole, thiopyran-3-one-1,1- dioxide, and aromatic aldehydes . Journal of Heterocyclic Chemistry.[Link]
Effects of Substitution on 9-(3-Bromo-4-fluorophenyl)-5,9-dihydro-3H,4H-2,6-dioxa-4- azacyclopenta[b]naphthalene-1,8-dione, a Dihydropyridine ATP-Sensitive Potassium Channel Opener . Journal of Medicinal Chemistry - ACS Publications.[Link]
